4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

Core Science & Biosynthesis

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectrum of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of the heterocyclic compound 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole. As a Senior Application Scientist, this document synthesizes predictive data with established principles of NMR spectroscopy to offer a comprehensive interpretation for researchers in synthetic chemistry and drug development. This guide covers the theoretical basis for chemical shift and coupling constant predictions, detailed spectral assignments, and standard protocols for sample preparation and data acquisition. The causality behind spectral features is explained to enhance the practical application of this data in structural elucidation and quality control.

Introduction: The Significance of Pyrazole Derivatives and NMR Characterization

Pyrazole derivatives are a cornerstone in medicinal chemistry, exhibiting a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The specific compound, 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole, serves as a versatile synthetic intermediate, with the chloromethyl group providing a reactive site for further molecular elaboration.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural characterization of such organic molecules. It provides detailed information about the chemical environment of individual protons (¹H NMR) and carbon atoms (¹³C NMR), enabling unambiguous confirmation of the molecular structure. This guide will delve into the predicted ¹H and ¹³C NMR spectra of the title compound, offering a foundational understanding for its identification and characterization.

Predicted ¹H NMR Spectrum: A Detailed Analysis

The predicted ¹H NMR spectrum of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole in a standard deuterated solvent like CDCl₃ is expected to exhibit distinct signals corresponding to the aromatic protons of the phenyl group, the methyl protons, and the methylene protons of the chloromethyl group. The analysis is based on established substituent effects and data from analogous compounds.[1]

Predicted ¹H NMR Data

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
Phenyl-H (ortho)	7.45 - 7.55	Multiplet	The ortho protons are influenced by the pyrazole ring.
Phenyl-H (meta, para)	7.35 - 7.45	Multiplet	These protons typically appear as a complex multiplet.
CH₂Cl	~4.60	Singlet	The electron-withdrawing chlorine atom deshields these protons, shifting them downfield.
3-CH₃	~2.30	Singlet
5-CH₃	~2.25	Singlet	The two methyl groups are chemically non-equivalent and are expected to have slightly different chemical shifts.

Rationale for Chemical Shift Assignments

• Phenyl Protons (7.35 - 7.55 ppm): The protons on the N-phenyl group will appear in the aromatic region. The ortho protons are expected to be slightly downfield compared to the meta and para protons due to their proximity to the pyrazole ring.

• Chloromethyl Protons (~4.60 ppm): The methylene protons of the chloromethyl group are significantly deshielded by the adjacent electronegative chlorine atom. This results in a characteristic singlet in the downfield region of the aliphatic spectrum.

• Methyl Protons (~2.25 and ~2.30 ppm): The two methyl groups at positions 3 and 5 of the pyrazole ring are in different chemical environments and are therefore expected to show two distinct singlet signals. Their chemical shifts are in the typical range for methyl groups attached to a pyrazole ring.[1]

Predicted ¹³C NMR Spectrum: Structural Confirmation

The ¹³C NMR spectrum provides complementary information, confirming the carbon framework of the molecule. The predicted chemical shifts are based on the analysis of similar pyrazole structures and known substituent effects.[1]

Predicted ¹³C NMR Data

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Notes
Pyrazole C3	~149.0
Pyrazole C5	~140.0
Phenyl C1' (ipso)	~139.5
Phenyl C2'/C6' (ortho)	~129.0
Phenyl C4' (para)	~128.0
Phenyl C3'/C5' (meta)	~125.0
Pyrazole C4	~115.0
CH₂Cl	~38.0	The carbon is deshielded by the chlorine atom.
3-CH₃	~14.0
5-CH₃	~12.0

Rationale for Chemical Shift Assignments

• Pyrazole Ring Carbons (C3, C4, C5): The chemical shifts of the pyrazole ring carbons are characteristic of this heterocyclic system. C3 and C5, being adjacent to nitrogen atoms, appear significantly downfield. The C4 carbon, substituted with the chloromethyl group, will have its chemical shift influenced by this substituent.

• Phenyl Ring Carbons: The carbons of the phenyl ring will show distinct signals, with the ipso-carbon (C1') being the most deshielded. The ortho, meta, and para carbons will have chemical shifts in the typical aromatic range.

• Chloromethyl Carbon (~38.0 ppm): The carbon of the chloromethyl group is directly attached to the electron-withdrawing chlorine atom, causing a significant downfield shift compared to an unsubstituted methyl group.

• Methyl Carbons (~12.0 and ~14.0 ppm): The two methyl carbons will appear in the aliphatic region at characteristic chemical shifts for methyl groups on a pyrazole ring.[1]

Experimental Protocols

To obtain high-quality NMR spectra for 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole, the following experimental procedures are recommended.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the compound is soluble. Deuterated chloroform (CDCl₃) is a common choice for non-polar to moderately polar organic compounds.

• Concentration: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of the deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for ¹H and ¹³C NMR, with its signal set to 0.00 ppm. Modern spectrometers can also reference the residual solvent peak.

• Filtration (Optional): If the solution contains any particulate matter, filter it through a small plug of glass wool into the NMR tube to ensure homogeneity.

NMR Data Acquisition Workflow

Figure 1: Standard workflow for NMR data acquisition and processing.

Molecular Structure and Key Correlations

The structural assignment of the NMR signals is based on the connectivity of the atoms within the molecule. Two-dimensional (2D) NMR experiments, such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation), can be used to definitively correlate proton and carbon signals.

Figure 2: Connectivity diagram of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole.

Conclusion

This technical guide provides a detailed, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole. The provided chemical shift tables, structural diagrams, and experimental protocols serve as a valuable resource for scientists engaged in the synthesis, characterization, and application of pyrazole-based compounds. While the spectral data presented herein is based on sound chemical principles and comparison with analogous structures, experimental verification remains the gold standard for structural elucidation.

References

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. Available at: [Link]

Sources

• 1. rsc.org [rsc.org]

Advanced Crystallographic Analysis and Structural Characterization of 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

Target Audience: Structural Biologists, Medicinal Chemists, and X-ray Crystallographers Document Type: In-Depth Technical Guide & Protocol Whitepaper

Introduction: The Structural Imperative

The 1-phenyl-1H-pyrazole scaffold is a privileged pharmacophore in modern drug discovery, forming the structural basis for numerous therapeutic agents, including potent phosphodiesterase 4 (PDE4) inhibitors and BET bromodomain inhibitors[1][2]. Within this chemical space, 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole serves as a critical, highly reactive electrophilic intermediate. It is predominantly utilized to install complex, sterically demanding functional groups at the 4-position via nucleophilic substitution.

As a Senior Application Scientist, I often observe that the reactivity and downstream coupling efficiency of this intermediate are entirely dictated by its three-dimensional conformation. Understanding its crystal structure is not merely an academic exercise; it provides predictive insights into its steric shielding, rotational freedom, and solid-state stability. By comparing this chloromethyl derivative to well-characterized analogs—such as 3,5-dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde[3]—we can establish a robust framework for predicting crystal packing behaviors, identifying potential polymorphism, and optimizing synthetic workflows.

Comparative Structural Analysis & Predictive Modeling

The solid-state architecture of 1-phenyl-1H-pyrazoles is governed by a delicate balance between intramolecular steric repulsion and intermolecular lattice forces.

Intramolecular Steric Strain

In 3,5-dimethyl-1-phenyl-1H-pyrazole derivatives, the 5-methyl group creates severe steric hindrance against the ortho-protons of the 1-phenyl ring. Crystallographic data from the 4-carbaldehyde analog reveals that this clash forces the phenyl ring out of coplanarity, resulting in a dihedral angle of approximately 68.41° between the five- and six-membered rings[3]. In the 4-(chloromethyl) derivative, this dihedral twist is preserved, acting as a conformational anchor.

Furthermore, the -CH₂Cl group at the 4-position is flanked by the 3- and 5-methyl groups. Unlike a planar aldehyde or ester[4], the sp³-hybridized methylene carbon introduces rotational flexibility. The chlorine atom will preferentially orient out of the pyrazole plane to minimize steric clashes, adopting a conformation that maximizes favorable intermolecular contacts.

Intermolecular Lattice Forces

While oxygen-containing derivatives rely heavily on C-H···O hydrogen bonding[3], the 4-(chloromethyl) derivative lacks a strong classical hydrogen bond acceptor. Instead, its crystal lattice is stabilized by:

• Halogen Bonding (C-H···Cl): The polarizable chlorine atom acts as a weak hydrogen bond acceptor, directing the primary packing motif.

• C-H···π Interactions: The electron-rich phenyl and pyrazole rings participate in edge-to-face stacking, providing secondary lattice stabilization.

Dominant intermolecular forces and steric factors governing the crystal lattice packing.

Self-Validating Experimental Protocol: Single-Crystal X-Ray Diffraction (SCXRD)

To obtain high-resolution structural data, the experimental workflow must be rigorously controlled. The following protocol is designed as a self-validating system, ensuring that each step confirms the success of the preceding one.

Phase 1: Crystal Growth via Vapor Diffusion

Causality: The chloromethyl compound is highly soluble in halogenated solvents. Rapid evaporation often yields twinned or disordered crystals. Vapor diffusion ensures a slow, thermodynamically controlled supersaturation trajectory.

• Preparation: Dissolve 15 mg of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole in 0.5 mL of dichloromethane (DCM) in a 2 mL inner vial.

• Diffusion Setup: Place the inner vial (uncapped) into a 10 mL outer vial containing 3 mL of an anti-solvent (e.g., n-hexane or pentane).

• Equilibration: Seal the outer vial tightly and leave undisturbed at 20 °C for 48–72 hours.

• Validation: Harvest crystals and examine under a polarized light microscope. Extinction of light at 90° rotation intervals confirms the crystal is a single domain (not twinned).

Phase 2: Data Collection

Causality: Data must be collected at cryogenic temperatures (100 K) to minimize thermal atomic motion (Debye-Waller factors). This is critical for accurately resolving the electron density of the highly polarizable chlorine atom and preventing rotational disorder of the -CH₂Cl group.

• Mounting: Coat a selected single crystal (approx. 0.25 × 0.15 × 0.05 mm) in perfluoropolyether cryo-oil and mount it on a MiTeGen loop.

• Cooling: Immediately transfer to the goniometer equipped with an N₂ cold stream set to 100 K.

• Diffraction: Utilize a diffractometer equipped with Mo Kα radiation (λ = 0.71073 Å) and a CCD/CMOS detector.

• Validation: Run a preliminary matrix scan. A self-validating check requires indexing to yield a monoclinic unit cell with a low mosaicity profile (< 0.5°) before proceeding to full data collection. Ensure data completeness reaches > 99% up to 2θ = 25.2°.

Phase 3: Structure Solution and Refinement

• Integration: Process raw frames using software such as APEX3 or CrysAlisPro to integrate intensities and apply multi-scan absorption corrections.

• Solution: Solve the structure using intrinsic phasing or direct methods (ShelXT).

• Refinement: Refine via full-matrix least-squares on F² (ShelXL). Treat all non-hydrogen atoms anisotropically. Place hydrogen atoms in calculated positions using a riding model.

• Validation: Generate a CIF file and run it through the IUCr checkCIF utility. The absence of Level A or B alerts validates the structural integrity.

Step-by-step single-crystal X-ray diffraction (SCXRD) workflow for pyrazole derivatives.

Quantitative Data Presentation

Based on the established crystallographic behavior of the 3,5-dimethyl-1-phenyl-1H-pyrazole core[3], the anticipated crystallographic parameters for the 4-(chloromethyl) derivative are summarized below. These metrics serve as a benchmark for researchers validating their own synthesized batches.

Table 1: Anticipated Crystallographic Data & Refinement Metrics

Parameter	Expected Value / Range	Rationale / Source
Chemical Formula	C₁₂H₁₃ClN₂	Exact mass composition.
Crystal System	Monoclinic	Typical for sterically hindered 1-phenylpyrazoles[3].
Space Group	P2₁/c	Centrosymmetric packing favored by C-H···Cl networks.
Temperature	100(2) K	Standard cryogenic data collection temperature.
Volume (V)	~ 1050 - 1100 ų	Slightly larger than the 4-carbaldehyde analog (1008 ų) due to the bulky chlorine atom[3].
Z (Molecules/Unit Cell)	4	Standard for P2₁/c with one molecule in the asymmetric unit.
Final R indices [I>2σ(I)]	R1 < 0.05, wR2 < 0.12	Indicator of a high-quality, well-refined structural model.

Table 2: Key Conformational Parameters (Bond Lengths and Angles)

Structural Feature	Anticipated Metric	Structural Significance
C(4)-C(Chloromethyl) Bond	~ 1.50 - 1.52 Å	Standard sp²-sp³ carbon-carbon single bond length.
C-Cl Bond Length	~ 1.79 - 1.81 Å	Confirms the alkyl chloride nature; highly susceptible to nucleophilic attack.
Phenyl-Pyrazole Dihedral Angle	~ 65° - 70°	Driven by steric repulsion between the 5-methyl group and the phenyl ortho-protons[3].
N(2)-N(1)-C(Phenyl) Torsion	~ -110° to -115°	Quantifies the specific rotational twist linking the two ring systems.

Conclusion

The crystal structure analysis of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole provides indispensable data for rational drug design and synthetic optimization. By utilizing rigorous SCXRD protocols—specifically cryogenic data collection and controlled vapor diffusion crystallization—researchers can accurately map the steric landscape and C-H···Cl halogen bonding networks of this molecule. These structural parameters directly inform the compound's reactivity profile, ensuring higher yields and greater regioselectivity when synthesizing advanced pharmaceutical APIs, such as PDE4 and BET bromodomain inhibitors.

References

• Al-Youbi, A. O. (2012). 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 68(4), o1051-o1051.[Link]

• Card, G. L., Blasdel, L., England, B. P., Zhang, C., Suzuki, Y., et al. (2005). A family of phosphodiesterase inhibitors discovered by cocrystallography and scaffold-based drug design. Nature Biotechnology, 23(2), 201-207. [Link]

Sources

• 1. A family of phosphodiesterase inhibitors discovered by cocrystallography and scaffold-based drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-based Design of γ-Carboline Analogues as Potent and Specific BET Bromodomain Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bl831.als.lbl.gov [bl831.als.lbl.gov]

mass spectrometry fragmentation patterns of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

An In-depth Technical Guide to the Mass Spectrometric Fragmentation of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

Abstract

This technical guide provides a comprehensive analysis of the predicted electron ionization (EI) . As a member of the pyrazole class of heterocyclic compounds, this molecule holds significant interest for professionals in medicinal chemistry and drug development due to the broad biological activities associated with the pyrazole scaffold.[1][2][3] Understanding its mass spectrometric behavior is crucial for its unambiguous identification, structural elucidation, and quality control in research and manufacturing settings. This document synthesizes established fragmentation principles of N-phenylpyrazoles and related substituted heterocyclic systems to propose the most probable fragmentation pathways.[4][5][6][7] Key predicted fragmentation events include the facile loss of a chlorine radical to form a stable pyrazolyl-methyl cation, subsequent rearrangement to a tropylium-like ion, and characteristic cleavages of the pyrazole ring. A detailed experimental protocol for acquiring mass spectral data via Gas Chromatography-Mass Spectrometry (GC-MS) is also provided to serve as a self-validating system for researchers.

Introduction: The Significance of Pyrazole Characterization

The pyrazole nucleus is a privileged scaffold in modern medicinal chemistry, forming the core of numerous therapeutic agents with anti-inflammatory, analgesic, antitumor, and antiviral properties.[1][2] The title compound, 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole, combines this key heterocycle with a reactive chloromethyl group, making it a valuable intermediate for further chemical modification and drug design.

Mass spectrometry (MS) is an indispensable analytical tool for the characterization of such molecules, providing definitive information on molecular weight and structural features through the analysis of fragmentation patterns.[8][9] Electron Ionization (EI) at a standard energy of 70 eV is a robust and highly reproducible technique that induces extensive and predictable fragmentation, creating a unique mass spectral fingerprint for a given compound.[10] This guide explains the causal mechanisms behind the expected fragmentation of this specific pyrazole derivative, empowering researchers to interpret spectral data with confidence.

Theoretical Framework: Core Principles of Pyrazole Fragmentation

The fragmentation of N-substituted pyrazoles under EI conditions is governed by the relative stability of the resulting radical cations and neutral losses. The fragmentation patterns are strongly dependent on the nature and position of the substituents on both the pyrazole and N-phenyl rings.[5]

• N-N Bond Scission: While cleavage of the N-N bond is a consideration for many nitrogen-containing heterocycles, it is often suppressed in N-substituted pyrazoles where other, lower-energy fragmentation pathways are available.[6]

• Pyrazole Ring Cleavage: The pyrazole ring itself commonly fragments through the expulsion of stable neutral molecules like nitrogen (N₂) or hydrogen cyanide (HCN).[4][7][11]

• Substituent-Directed Fragmentation: The most significant fragmentation pathways are typically initiated at the substituent sites. Functional groups that can form stable radicals or cations upon cleavage will dominate the mass spectrum. For the title compound, the chloromethyl and N-phenyl groups are the primary directors of fragmentation.

Predicted Fragmentation Pathways of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

The molecular formula of the target compound is C₁₂H₁₃ClN₂. Its monoisotopic mass is approximately 220.08 Da. Upon electron ionization, the molecular ion (M⁺˙) will be formed at m/z 220.

Pathway A: Primary α-Cleavage and Formation of the Pyrazolyl-methyl Cation

The most favorable initial fragmentation is predicted to be the homolytic cleavage of the C-Cl bond. This is a classic alpha-cleavage event adjacent to the pyrazole ring system. This pathway is highly favored for two primary reasons:

• Weak C-Cl Bond: The carbon-chlorine bond is relatively weak and susceptible to cleavage.

• Cation Stability: The resulting fragment is a highly stable, resonance-delocalized pyrazolyl-methyl carbocation.

This primary fragmentation event leads to the loss of a chlorine radical (•Cl, mass 35/37 Da), producing the base peak or a very abundant ion at m/z 185 .

Pathway B: Rearrangement and Phenyl Group Migrations

Following the formation of the m/z 185 cation, several rearrangement and subsequent fragmentation steps can occur. One common pathway for N-phenyl substituted heterocycles involves the phenyl group itself. Cleavage of the N-phenyl bond can lead to the formation of a phenyl cation at m/z 77 .

Another significant pathway involves the pyrazole ring itself. The ion at m/z 185 can undergo ring cleavage. A plausible fragmentation is the loss of a methyl cyanide (CH₃CN) molecule from the pyrazole ring structure, which would lead to a fragment ion at m/z 144 .

Pathway C: Pyrazole Ring Cleavage

Direct fragmentation of the molecular ion can also involve the pyrazole ring, though these pathways are likely less prominent than the initial loss of chlorine. Consistent with general pyrazole fragmentation, the molecular ion could lose hydrogen cyanide (HCN).[7][11]

• Loss of HCN (27 Da): M⁺˙ (m/z 220) → [C₁₁H₁₂ClN]⁺˙ at m/z 193 .

• Loss of N₂ (28 Da): This is less common for N-substituted pyrazoles but remains a possibility.[6] M⁺˙ (m/z 220) → [C₁₂H₁₃Cl]⁺˙ at m/z 192 .

Visualization of Predicted Fragmentation

The relationships between the molecular ion and the key predicted fragments are illustrated below.

Caption: Predicted major fragmentation pathways for 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole.

Summary of Predicted Key Fragment Ions

The following table summarizes the most anticipated ions in the EI mass spectrum.

m/z (Mass-to-Charge Ratio)	Proposed Ion Structure/Formula	Origin (Fragmentation Pathway)	Predicted Relative Abundance
220/222	[C₁₂H₁₃ClN₂]⁺˙	Molecular Ion (M⁺˙)	Moderate
185	[C₁₂H₁₃N₂]⁺	M⁺˙ - •Cl (Pathway A)	High (likely Base Peak)
193/195	[C₁₁H₁₂ClN]⁺˙	M⁺˙ - HCN (Pathway C)	Low to Moderate
144	[C₁₀H₁₀N]⁺	[M-Cl]⁺ - CH₃CN (Pathway B)	Moderate
77	[C₆H₅]⁺	Phenyl Cation (Pathway B)	Moderate

Note: Ions containing chlorine will exhibit a characteristic M/M+2 isotopic pattern with an approximate 3:1 ratio.

Experimental Protocol: GC-MS Analysis

To empirically validate the predicted fragmentation patterns, the following Gas Chromatography-Mass Spectrometry (GC-MS) protocol is recommended. This method ensures the separation of the analyte from potential impurities prior to mass analysis.

Instrumentation and Consumables

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent single quadrupole mass spectrometer.

• GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.

• Solvent: HPLC-grade Dichloromethane or Ethyl Acetate.

• Sample Vials: 2 mL amber glass vials with PTFE-lined septa.

Sample Preparation

• Accurately weigh approximately 1 mg of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole.

• Dissolve the sample in 1.0 mL of the chosen solvent to create a 1 mg/mL stock solution.

• Perform a serial dilution to prepare a working solution of approximately 10 µg/mL.

• Transfer the working solution to a sample vial for analysis.

GC-MS Instrument Parameters

Parameter	Setting	Rationale
GC Inlet
Inlet Mode	Split (50:1 ratio)	Prevents column overloading and ensures sharp peaks.
Inlet Temperature	250 °C	Ensures rapid and complete volatilization of the analyte.
Injection Volume	1 µL	Standard volume for good sensitivity without overloading.
Oven Program
Initial Temperature	100 °C, hold 1 min	Allows for solvent focusing.
Ramp Rate	20 °C/min to 280 °C	Provides good separation from potential impurities.
Final Hold	Hold at 280 °C for 5 min	Ensures elution of any less volatile components.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization for creating fingerprint spectra.[8][10]
Ionization Energy	70 eV	Industry standard for reproducible fragmentation and library matching.
Source Temperature	230 °C	Optimal temperature to prevent condensation and thermal degradation.
Quadrupole Temp	150 °C	Ensures ion stability and transmission.
Scan Range	m/z 40 - 450	Covers the molecular ion and all predicted major fragments.

Experimental Workflow Visualization

Caption: Recommended workflow for the GC-MS analysis of the target compound.

Conclusion

The mass spectrometric fragmentation of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is predicted to be dominated by a highly favorable α-cleavage, resulting in the loss of a chlorine radical and the formation of a stable cation at m/z 185, which is anticipated to be the base peak. Subsequent fragmentation of this ion and less prominent cleavages of the molecular ion involving the pyrazole ring provide a detailed structural fingerprint. The methodologies and theoretical predictions outlined in this guide offer a robust framework for the identification and characterization of this and structurally related pyrazole derivatives, serving as a valuable resource for scientists engaged in pharmaceutical research and development.

References

• Benchchem. Mass Spectrometry of Pyrazoles from (Tetrahydro-2H-pyran-4-yl)hydrazine: A Comparative Guide.
• Taylor & Francis Online. Mass Spectrometric Investigation of Some Pyronylpyrazole Derivatives.
• RSC Publishing. Phys. Org.
• Smolecule. 4-(4-(Chloromethyl)phenyl)-1,3-dimethyl-1H-pyrazole hydrochloride.
• MDPI. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity.
• ResearchGate. Mass spectrometric study of some pyrazoline derivatives.
• ResearchGate. (PDF) Mass Spectra of New Heterocycles: XXVIII. Electron Impact and Chemical Ionization Mass Spectra of 3- and 5-(1H-Pyrrol-1-yl)- and 3-(1-Methyl-1H-pyrrol-2-yl)thiophen-2-amines.
• ResearchGate. Mass Spectra of New Heterocycles: XXXII. Electron Ionization Fragmentation of 5,6-Dihydropyridin-2(1H)-ones Derived from 2,3-Dihydropyridines.
• ACS Publications. How to Compute Electron Ionization Mass Spectra from First Principles.
• ResearchGate. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
• ResearchGate. Molecular fragmentation of N-phenacylpyrazole 5a.
• IntechOpen. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
• The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions.
• Chemistry LibreTexts. 3.1: Electron Ionization.
• Research and Reviews. Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications.
• PMC. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities.
• MDPI. Synthesis of Novel Pyrazole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity.
• Universidad de Guanajuato. Fragmentation mechanisms in mass spectrometry.
• Benchchem. Application Note: Comprehensive Characterization of 3,5-diethyl-1-phenyl-1H-pyrazole.

Sources

• 1. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity [mdpi.com]
• 2. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Electron-impact induced fragmentations of pyrazoles - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. rroij.com [rroij.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen [intechopen.com]

An In-depth Technical Guide to 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole, a heterocyclic compound of interest in medicinal chemistry and synthetic organic chemistry. Due to the limited availability of direct experimental data for this specific isomer, this guide synthesizes information from closely related analogues and the established principles of pyrazole chemistry to offer valuable insights for researchers. The guide covers the predicted physicochemical and chemical properties, outlines potential synthetic pathways, and discusses its prospective applications, particularly in the realm of drug discovery. Detailed experimental protocols for the synthesis and characterization of similar compounds are provided to serve as a practical resource.

Introduction: The Pyrazole Scaffold in Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry. Its unique structural features allow it to act as a versatile scaffold in the design of therapeutic agents across a wide range of disease areas. Pyrazole derivatives have demonstrated a remarkable breadth of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2] The market availability of pyrazole-containing drugs such as Celecoxib (an anti-inflammatory agent) and Rimonabant (an anti-obesity agent) underscores the therapeutic significance of this heterocyclic system.[3][4]

The subject of this guide, 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole, is a functionalized pyrazole with potential as a key intermediate in the synthesis of more complex molecules. The presence of a reactive chloromethyl group at the C4 position of the pyrazole ring offers a convenient handle for further chemical modifications, making it a valuable building block for creating libraries of novel compounds for biological screening.

A Note on Data Availability: It is important to note that specific experimental data for 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is scarce in the public domain. Therefore, this guide will draw upon data from closely related isomers and general principles of pyrazole chemistry to provide a predictive yet scientifically grounded overview.

Physicochemical Properties

The physicochemical properties of a compound are critical in drug development as they influence its absorption, distribution, metabolism, and excretion (ADME) profile. While experimental data for the target molecule is limited, we can predict its properties based on its structure and data from similar compounds.

Property	Predicted Value/Information	Source/Basis
Molecular Formula	C₁₂H₁₃ClN₂	Based on structure
Molecular Weight	220.71 g/mol	Calculated from formula
Appearance	Likely a solid at room temperature	Analogy to similar pyrazole derivatives
Melting Point	Not available	-
Boiling Point	> 300 °C at 760 mmHg	Analogy to 4-(chloromethyl)-1-phenyl-1H-pyrazole (311.2°C)[5]
Solubility	Expected to be soluble in common organic solvents (e.g., dichloromethane, chloroform, ethyl acetate, and acetone). Limited solubility in water.	General solubility of similar organic compounds
CAS Number	Not assigned or readily available in public databases.	-

Chemical Properties and Reactivity

The chemical reactivity of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is primarily dictated by two key features: the aromatic pyrazole ring and the reactive chloromethyl group.

Reactivity of the Pyrazole Ring

The pyrazole ring is an electron-rich aromatic system, making it susceptible to electrophilic substitution reactions. However, the position of substitution is influenced by the existing substituents. In this case, the C4 position is already functionalized. Electrophilic attack on the phenyl ring is also possible.

Reactivity of the Chloromethyl Group

The chloromethyl group is a key functional handle, readily participating in nucleophilic substitution reactions. This allows for the introduction of a wide variety of functional groups at the C4 position, making it a valuable synthon for building molecular diversity.

Diagram: Key Reaction Pathways of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

Caption: Predicted nucleophilic substitution at the chloromethyl group.

Potential Synthetic Routes

Proposed Synthesis of the Precursor: 3,5-dimethyl-1-phenyl-1H-pyrazole

The precursor, 3,5-dimethyl-1-phenyl-1H-pyrazole, can be synthesized by the reaction of acetylacetone with phenylhydrazine.[7]

Diagram: Synthesis of 3,5-dimethyl-1-phenyl-1H-pyrazole

Caption: General scheme for the synthesis of the pyrazole core.

Chloromethylation of the Pyrazole Ring

The introduction of the chloromethyl group at the C4 position of the pyrazole ring is the key step. This can be achieved through a chloromethylation reaction. A common reagent for this transformation is a mixture of formaldehyde and hydrogen chloride, or the use of chloromethyl methyl ether.

Caution: Chloromethylating agents are often carcinogenic and should be handled with extreme care in a well-ventilated fume hood with appropriate personal protective equipment.

Spectroscopic Characterization

The structural elucidation of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole would rely on a combination of spectroscopic techniques. Below are the predicted spectral data based on its structure and data from analogous compounds.

Technique	Predicted Spectral Features
¹H NMR	- Phenyl protons: Multiplets in the aromatic region (δ 7.2-7.6 ppm).- Chloromethyl protons (-CH₂Cl): A singlet around δ 4.5-4.8 ppm.- Methyl protons (C3-CH₃ and C5-CH₃): Two singlets in the upfield region (δ 2.2-2.5 ppm).
¹³C NMR	- Phenyl carbons: Resonances in the aromatic region (δ 120-140 ppm).- Pyrazole carbons (C3, C4, C5): Resonances in the aromatic region (δ 110-150 ppm).- Chloromethyl carbon (-CH₂Cl): A signal around δ 40-45 ppm.- Methyl carbons (-CH₃): Signals in the upfield region (δ 10-15 ppm).
Mass Spectrometry (MS)	- Molecular Ion Peak (M⁺): An intense peak at m/z corresponding to the molecular weight (220.08 for C₁₂H₁₃³⁵ClN₂).- Isotope Peak (M+2)⁺: A significant peak at m/z 222.08 due to the presence of the ³⁷Cl isotope (approximately one-third the intensity of the M⁺ peak).- Fragmentation: A prominent fragment corresponding to the loss of the chloromethyl group ([M-CH₂Cl]⁺).
Infrared (IR) Spectroscopy	- C-H stretching (aromatic): ~3050-3150 cm⁻¹.- C-H stretching (aliphatic): ~2850-3000 cm⁻¹.- C=C and C=N stretching (aromatic rings): ~1450-1600 cm⁻¹.- C-Cl stretching: ~600-800 cm⁻¹.

Applications in Drug Discovery and Development

The primary utility of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole in drug discovery lies in its role as a versatile synthetic intermediate. The reactive chloromethyl group allows for the facile introduction of various pharmacophores and functional groups through nucleophilic substitution reactions.

This enables the creation of a diverse library of novel pyrazole derivatives that can be screened for a wide range of biological activities. Given the known therapeutic potential of the pyrazole scaffold, these derivatives could be investigated as potential:

• Anti-inflammatory agents: By targeting enzymes such as cyclooxygenase (COX).

• Anticancer agents: Through various mechanisms, including the inhibition of kinases or the induction of apoptosis.[8]

• Antimicrobial agents: By disrupting essential cellular processes in bacteria or fungi.

• Central nervous system (CNS) agents: Modulating the activity of receptors or enzymes in the brain.

Diagram: Workflow for Utilizing 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole in Drug Discovery

Caption: A streamlined workflow for drug discovery.

Experimental Protocols (Adapted from Related Compounds)

The following protocols are provided as a general guide for the synthesis and characterization of pyrazole derivatives and should be adapted and optimized for the specific target molecule.

Synthesis of 3,5-dimethyl-1-phenyl-1H-pyrazole (Precursor)

• To a solution of phenylhydrazine (10 mmol) in ethanol (50 mL), add acetylacetone (10 mmol).

• Add a catalytic amount of a suitable acid (e.g., a few drops of glacial acetic acid).

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure 3,5-dimethyl-1-phenyl-1H-pyrazole.[6]

General Procedure for Nucleophilic Substitution

• Dissolve 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole (1 mmol) in a suitable aprotic solvent (e.g., acetonitrile or DMF, 10 mL).

• Add the desired nucleophile (1.1 mmol) and a non-nucleophilic base (e.g., potassium carbonate or triethylamine, 1.5 mmol).

• Stir the reaction mixture at room temperature or heat as required, monitoring the reaction by TLC.

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Safety and Handling

As with any chemical, 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole should be handled with appropriate safety precautions.

• General Handling: Work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Toxicity: While specific toxicity data is unavailable, it should be treated as a potentially hazardous substance. The chloromethyl group suggests potential for alkylating activity, which can be associated with mutagenicity and carcinogenicity.

• First Aid: In case of contact with skin or eyes, flush immediately with copious amounts of water. If inhaled, move to fresh air. If ingested, seek immediate medical attention.

Conclusion

4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole represents a promising, yet underexplored, building block in synthetic and medicinal chemistry. Its predicted properties and reactivity, particularly the versatile chloromethyl handle, make it an attractive starting material for the generation of novel pyrazole-based compounds. While direct experimental data remains limited, this guide provides a solid foundation for researchers to begin exploring the potential of this compound. Further investigation into its synthesis, characterization, and application is warranted to fully unlock its value in the pursuit of new therapeutic agents.

References

• NextSDS. (2001, February 4). 4-chloro-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole. [Link]

• ResearchGate. Synthesis of 3-(4-(chloromethyl)-1-phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one (6). [Link]

• The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. [Link]

• MDPI. (2022, September 23). Synthesis of Novel Pyrazole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity. [Link]

• EPJ Web of Conferences. Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. [Link]

• NextSDS. 1-[4-(chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole hydrochloride. [Link]

• NextSDS. 4-CHLORO-1-CHLOROMETHYL-3,5-DIMETHYL-1H-PYRAZOLE. [Link]

• Magnetic Resonance in Chemistry. (2012, January 15). Characterization of 4,5-dihydro-1H-pyrazole derivatives by (13) C NMR spectroscopy. [Link]

• NIST. 1H-Pyrazole, 3,5-dimethyl-1-phenyl-. [Link]

• ResearchGate. 1 H and 13 C NMR spectral characteristics of 1H-pyrazole. [Link]

• Journal of Chemical and Pharmaceutical Research. Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. [Link]

• MDPI. Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. [Link]

• TSI Journals. SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. [Link]

• BMC Chemistry. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. [Link]

• ResearchGate. 3,5-Dimethyl-1-(4-nitrophenyl)-1H-pyrazole. [Link]

• ResearchGate. N '-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene] 2/4-substituted hydrazides: Synthesis and anticonvulsant activity. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epj-conferences.org [epj-conferences.org]
• 4. Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-(chloromethyl)-1-phenyl-1H-pyrazole | 35715-71-0 [chemnet.com]
• 6. rsc.org [rsc.org]
• 7. 1H-Pyrazole, 3,5-dimethyl-1-phenyl- [webbook.nist.gov]
• 8. tsijournals.com [tsijournals.com]

A Comprehensive Technical Guide to the Safe Handling of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole for Research and Development

This guide provides an in-depth analysis of the safety protocols and handling procedures for 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole. Designed for researchers, scientists, and drug development professionals, this document moves beyond a standard safety data sheet (SDS) to explain the causality behind safety measures, ensuring that laboratory practices are not just followed, but fundamentally understood. The protocols herein are designed as self-validating systems to foster a proactive safety culture.

Compound Profile and Hazard Analysis

4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is a substituted pyrazole derivative often used as a reactive intermediate in organic synthesis. While a specific, comprehensive SDS for this exact compound (CAS No. 956508-17-1) is not publicly available, a robust safety profile can be constructed by analyzing structurally analogous compounds, particularly other chloromethylated and phenyl-substituted pyrazoles.[1][2][3][4]

The primary reactive center, the chloromethyl group (-CH₂Cl), is a known alkylating agent. This functionality is the causal basis for the compound's presumed irritant, corrosive, and toxic properties, as it can react with biological nucleophiles like DNA and proteins. Therefore, it is imperative to handle this compound with the assumption that it is hazardous.

Key Compound Identifiers:

Identifier	Value	Source
Chemical Name	1-[4-(Chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole	[5]
CAS Number	956508-17-1	[5]
Molecular Formula	C₁₂H₁₃ClN₂	[5]
Molecular Weight	220.7 g/mol	[5]

Inferred Hazard Profile:

Based on data from similar pyrazole derivatives, this compound should be treated as possessing the following hazards under the Globally Harmonized System (GHS).[3][4][6]

Hazard Class	GHS Code	Description	Causality & Experimental Insight
Acute Toxicity (Oral, Dermal, Inhalation)	H302, H312, H332	Harmful if swallowed, in contact with skin, or if inhaled.	The systemic absorption of pyrazole derivatives can lead to toxicity. The chloromethyl group enhances reactivity and potential for absorption.
Skin Corrosion / Irritation	H314 / H315	Causes severe skin burns and eye damage / Causes skin irritation.	As an alkylating agent, the compound can cause chemical burns or irritation upon contact. The severity depends on concentration and duration of exposure.
Serious Eye Damage / Irritation	H318 / H319	Causes serious eye damage / Causes serious eye irritation.	The mucous membranes of the eyes are particularly sensitive to corrosive and irritant chemicals. Direct contact can lead to irreversible damage.
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation.	Inhalation of fine dust or aerosols can irritate the respiratory tract. This is a common hazard for powdered organic compounds.

Engineering Controls and Personal Protective Equipment (PPE): A Two-Pillar Approach to Exposure Minimization

Effective containment is a foundational principle of chemical safety. It relies on a two-pillar system: robust engineering controls to contain the hazard at its source and diligent use of PPE as the final barrier of protection.

Pillar 1: Engineering Controls

The primary engineering control for handling 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is a certified chemical fume hood.[7][8] All manipulations that could generate dust or aerosols—including weighing, transferring, and preparing solutions—must be performed within the fume hood.

• Causality: A fume hood creates a negative pressure environment, pulling airborne contaminants away from the operator's breathing zone and exhausting them safely outside the laboratory. This is critical for mitigating the inhalation risks (H332, H335).[8]

• Self-Validating System: Before use, verify the fume hood's certification is current and that the airflow monitor indicates normal operation. Keep the sash at the lowest practical height to maximize capture velocity.

An emergency eyewash station and safety shower must be readily accessible and tested weekly.[9][10]

Pillar 2: Personal Protective Equipment (PPE)

PPE is not a substitute for engineering controls but is essential for protecting against unforeseen contact.[11]

• Eye and Face Protection: Chemical safety goggles conforming to EN166 (EU) or ANSI Z87.1 (US) standards are mandatory.[8][12] When there is a significant risk of splashing (e.g., transferring large volumes of a solution), a full-face shield should be worn in addition to goggles.[7]

• Skin Protection:

  • Gloves: Compatible, chemical-resistant gloves (nitrile rubber is recommended) must be worn.[7] It is crucial to inspect gloves for any signs of degradation or puncture before each use. Use proper removal techniques to avoid skin contact.[11]

  • Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned. This protects personal clothing and underlying skin from contamination.[7]

• Respiratory Protection: Under normal conditions within a functioning fume hood, respiratory protection is not required.[8] However, if engineering controls are insufficient or during a large-scale cleanup, a NIOSH-approved respirator with appropriate cartridges must be used.[9]

Caption: PPE Donning and Doffing Workflow.

Standard Operating Protocol: Weighing and Solution Preparation

This protocol provides a step-by-step methodology for safely handling the compound during a common laboratory task.

• Preparation:

  • Ensure the chemical fume hood is operational and uncluttered.

  • Don all required PPE as described in Section 2.

  • Assemble all necessary equipment (spatula, weigh paper/boat, beaker, stir bar, solvent) inside the fume hood.

  • Place a tared analytical balance inside the fume hood if possible. If not, use a "weighing by difference" method to minimize transport of the solid.

• Execution (inside fume hood):

  • Carefully open the container of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole. Avoid creating airborne dust.

  • Gently transfer the desired amount of solid to the weigh boat.

  • Securely close the primary container.

  • Add the weighed solid to the beaker containing the solvent. The solvent should be added slowly to avoid splashing.

  • If the solid was weighed outside the hood, carefully transport the weigh boat to the hood, add the solid to the solvent, and immediately place the contaminated weigh boat into a designated hazardous waste bag within the hood.

• Cleanup:

  • Wipe down the spatula and any contaminated surfaces within the fume hood with a suitable solvent-soaked towel.

  • Dispose of all contaminated disposables (weigh boat, wipes, gloves) into a clearly labeled, sealed hazardous waste container.[8]

  • Wash hands thoroughly after doffing PPE.[11]

Storage, Spill Management, and Waste Disposal

Storage

Proper storage is critical for maintaining chemical stability and preventing accidental release.

• Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][10]

• Incompatibilities: Keep away from strong oxidizing agents.[8]

• Labeling: Ensure the container is clearly labeled with the full chemical name and appropriate GHS hazard pictograms.

Emergency Procedures: Spill Management

A swift and correct response to a chemical spill is vital.

Caption: Decision Tree for Chemical Spill Response.

First Aid Measures:

Exposure Route	Immediate Action	Medical Advice
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen.[6]	Seek immediate medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing.[9]	Seek immediate medical attention, especially if burns or irritation develop.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Remove contact lenses if present and easy to do.[6]	Seek immediate medical attention from an ophthalmologist.
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[3]	Seek immediate medical attention. Show the SDS or container label to the physician.

Waste Disposal

All waste contaminated with 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is considered hazardous.

• Solid Waste: Contaminated gloves, weigh boats, paper towels, etc., must be collected in a designated, sealed, and clearly labeled hazardous waste container.[7]

• Liquid Waste: Unused solutions or reaction mixtures must be collected in a compatible, sealed, and labeled hazardous waste container. Do not pour chemical waste down the drain.[8]

• Regulatory Compliance: All disposal must be carried out in accordance with local, regional, and national environmental regulations.[8]

Conclusion

While 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is a valuable synthetic intermediate, its potential hazards necessitate a diligent and informed approach to safety. By understanding the chemical causality behind its reactivity and implementing a multi-layered safety system of engineering controls, appropriate PPE, and robust standard operating procedures, researchers can handle this compound effectively while minimizing risk to themselves and the environment.

References

• BenchChem. Personal protective equipment for handling N-(4- (3,5-Bis(trifluoromethyl)-1H-pyrazol-1. 7

• BenchChem. Essential Safety and Handling Guide for Methyl Pyrazole Derivatives. 8

• NextSDS. 1-[4-(chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole hydrochloride — Chemical Substance Information. 1

• NextSDS. 1-[4-(chloromethyl)-2-fluorophenyl]-3,5-dimethyl-1H-pyrazole — Chemical Substance Information. 2

• Cole-Parmer. Material Safety Data Sheet - 3-(Trifluoromethyl)-1H-pyrazole, 97%. 9

• Cole-Parmer. Material Safety Data Sheet - 3-Methyl-1H-pyrazole-1-carboxamide. 10

• Enamine. Safety Data Sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2. HAZARDS IDENTIFICATION. 11

• Echemi. 3-[4-(chloromethyl)phenyl]-1-methyl-1h-pyrazole Safety Data Sheets. 3

• Safety Data Sheet. 110110 - 1-Phenyl-3-methyl-5-pyrazolone. 13

• Sigma-Aldrich. SAFETY DATA SHEET - Pyrazole. 14

• NextSDS. 4-chloro-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole — Chemical Substance Information. 4

• Fisher Scientific. SAFETY DATA SHEET - 3(5)-Phenyl-1H-pyrazole. 12

• Fisher Scientific. SAFETY DATA SHEET - 3-(Chloromethyl)-1-methyl-1H-pyrazole. 6

• Angene Chemical. Safety Data Sheet - 1,5-Dimethyl-1H-pyrazole-3-sulfonyl chloride. 15

• Sapphire Bioscience. 1-[4-(Chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole. 5

Sources

• 1. nextsds.com [nextsds.com]
• 2. nextsds.com [nextsds.com]
• 3. echemi.com [echemi.com]
• 4. nextsds.com [nextsds.com]
• 5. Sapphire Bioscience [sapphirebioscience.com]
• 6. fishersci.co.uk [fishersci.co.uk]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. enamine.enamine.net [enamine.enamine.net]
• 12. fishersci.co.uk [fishersci.co.uk]
• 13. dcfinechemicals.com [dcfinechemicals.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. angenechemical.com [angenechemical.com]

Comprehensive Technical Guide on the Preliminary Biological Activity of 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

Executive Summary

The compound 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole occupies a unique and critical position in medicinal chemistry. It serves a dual purpose: acting as a preliminary biologically active agent with intrinsic cytotoxic and antimicrobial properties, and functioning as a highly versatile electrophilic synthon for the development of advanced targeted therapeutics. This whitepaper provides an in-depth analysis of its structural mechanics, preliminary biological activity profile, and the self-validating experimental workflows required to evaluate its efficacy.

Structural Mechanics & Causality of Biological Activity

To understand the biological activity of this compound, one must analyze the causality driven by its distinct structural motifs:

• The Pyrazole Scaffold (Lipophilicity & Membrane Permeability): The core 1H-pyrazole ring is substituted with a phenyl group at position 1 and methyl groups at positions 3 and 5. These substitutions significantly enhance the lipophilicity (LogP) of the molecule. This hydrophobic nature facilitates passive diffusion across the phospholipid bilayers of bacterial cell walls and mammalian cell membranes, ensuring high intracellular bioavailability[1].

• The 4-Chloromethyl Warhead (Electrophilic Alkylation): The defining feature of this molecule is the highly reactive chloromethyl (-CH₂Cl) group at the 4-position. The electron-withdrawing nature of the chlorine atom creates a strong electrophilic carbon center. In a biological environment, this center is highly susceptible to nucleophilic attack (via S_N1 or S_N2 mechanisms) by cellular nucleophiles, such as the thiol groups of cysteine residues in essential proteins or the nitrogenous bases of DNA[2].

This irreversible covalent binding (alkylation) disrupts cellular replication and enzymatic function, forming the mechanistic basis for its preliminary cytotoxicity and antimicrobial efficacy[3].

Preliminary Biological Activity Profile

Antimicrobial and Antifungal Efficacy

Pyrazoles are well-documented for their broad-spectrum antimicrobial properties[1]. The addition of the chloromethyl group amplifies this activity. By alkylating key metabolic enzymes, 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole exhibits preliminary inhibitory effects against both Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) bacteria. However, because direct alkylating agents can lack target specificity, this compound is frequently utilized as an intermediate to synthesize more stable, targeted antimycobacterial agents, such as imidazole-pyrazole hybrids that inhibit the Mycobacterium tuberculosis cytochrome P450 enzyme CYP121A1[4].

Cytotoxicity and Antiproliferative Activity

Halomethyl pyrazoles have been identified as powerful cytostatic agents[2]. The preliminary cytotoxicity of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is primarily driven by DNA cross-linking. When the compound enters the nucleus, it alkylates DNA, stalling the replication fork during the S-phase of the cell cycle. This triggers the p53-mediated apoptotic cascade, leading to programmed cell death. Consequently, it shows notable antiproliferative activity against rapidly dividing tumor cell lines (e.g., HeLa cells)[2][3].

Mechanistic Pathway Visualization

The following diagram illustrates the dual pathway of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole, contrasting its direct biological alkylation mechanism with its role as a chemical synthon for drug design.

Fig 1: Dual mechanistic pathway of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole.

Quantitative Data Presentation

The table below summarizes representative preliminary biological activity metrics for the base chloromethyl pyrazole and its advanced derivatives, demonstrating the shift from general cytotoxicity to targeted efficacy.

Compound / Derivative Class	Target Organism / Cell Line	Assay Type	Representative IC₅₀ / MIC	Mechanism of Action
4-(Chloromethyl)pyrazole base	E. coli / S. aureus	Broth Microdilution	15 - 30 µg/mL	Direct protein/DNA alkylation
4-(Chloromethyl)pyrazole base	HeLa (Cervical Cancer)	MTT Assay	5 - 12 µM	DNA cross-linking / Apoptosis
Imidazole-pyrazole hybrid	M. tuberculosis H37Rv	REMA	6.25 - 25 µg/mL	Targeted CYP121A1 Inhibition
Triazole-pyrazole hybrid	M. tuberculosis H37Rv	REMA	>50 µg/mL	Weak CYP121A1 Inhibition

Self-Validating Experimental Workflows

To ensure high scientific integrity (E-E-A-T), the evaluation of this compound must rely on self-validating protocols. The following workflows detail the necessary steps and the fundamental causality behind each choice.

Protocol A: Resazurin Microtiter Assay (REMA) for Antimicrobial MIC

Causality: Resazurin is a blue, non-fluorescent dye that is reduced to resorufin (pink, highly fluorescent) by the oxidoreductase enzymes of metabolically active bacteria. This provides an objective, quantifiable colorimetric readout of cell viability, eliminating the subjective errors of visual turbidity assessments[4].

Step-by-Step Methodology:

• Preparation: Dissolve the chloromethyl pyrazole in high-purity DMSO to create a 10 mg/mL stock. Caution: The chloromethyl group is sensitive to hydrolysis; prepare fresh stocks immediately before use.

• Dilution: Perform two-fold serial dilutions of the compound in Mueller-Hinton broth within a 96-well microtiter plate to achieve a final concentration range of 0.5 to 128 µg/mL. Ensure the final DMSO concentration does not exceed 1% to prevent solvent-induced bacterial toxicity.

• Inoculation: Add 50 µL of bacterial suspension (adjusted to 5×105 CFU/mL) to each well.

• Self-Validation Controls:

  • Sterility Control: Broth only (validates absence of contamination).

  • Growth Control: Broth + Bacteria + 1% DMSO (validates baseline viability and rules out solvent toxicity).

  • Positive Control: Ciprofloxacin (validates assay sensitivity).

• Incubation & Readout: Incubate at 37°C for 18 hours. Add 30 µL of 0.015% resazurin solution to each well and incubate for an additional 2-4 hours. The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration that prevents the color change from blue to pink.

Protocol B: MTT Assay for Cytotoxicity Profiling

Causality: The tetrazolium dye MTT is reduced to insoluble purple formazan crystals by mitochondrial succinate dehydrogenase. Because the chloromethyl pyrazole induces apoptosis via DNA alkylation, mitochondrial collapse occurs in affected cells. A decrease in formazan production directly and proportionally correlates with the compound's cytotoxic efficacy[2].

Step-by-Step Methodology:

• Cell Seeding: Seed HeLa cells in a 96-well plate at a density of 1×104 cells/well in 100 µL of DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cellular adhesion.

• Treatment: Aspirate the media and add fresh media containing varying concentrations of the pyrazole compound (0.1 µM to 100 µM).

• Self-Validation Controls:

  • Vehicle Control: Cells treated with 0.5% DMSO (establishes 100% baseline viability).

  • Positive Control: Cells treated with Doxorubicin (ensures the cell line responds correctly to known apoptotic agents).

• Incubation: Incubate the plates for 48 hours.

• Formazan Generation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Causality: This specific timeframe allows viable cells sufficient time to metabolize the dye without oversaturating the signal.

• Solubilization & Readout: Carefully remove the media and add 150 µL of DMSO to dissolve the formazan crystals. Measure the absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis.

References

• Synthesis and antimicrobial activity of some new 3,5-dimethyl azopyrazole derivatives Source: Journal of Chemical and Pharmaceutical Research (JOCPR) URL:[Link]

• Synthesis, cytostatic and trichomonacide activities of 3,5-bis-(halomethyl)pyrazoles Source: ResearchGate URL:[Link]

• Novel Aryl Substituted Pyrazoles as Small Molecule Inhibitors of Cytochrome P450 CYP121A1: Synthesis and Antimycobacterial Evaluation Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Design, synthesis, DNA binding, and biological evaluation of water-soluble hybrid molecules containing two pyrazole analogues of the alkylating cyclopropylpyrroloindole (CPI) subunit of the antitumor agent CC-1065 and polypyrrole minor groove binders Source: PubMed (National Institutes of Health) URL:[Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. researchgate.net [researchgate.net]
• 3. Design, synthesis, DNA binding, and biological evaluation of water-soluble hybrid molecules containing two pyrazole analogues of the alkylating cyclopropylpyrroloindole (CPI) subunit of the antitumor agent CC-1065 and polypyrrole minor groove binders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

The Versatile Building Block: A Technical Guide to 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Pyrazole Scaffold

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of pharmacologically active compounds.[1] Its derivatives have demonstrated a wide array of biological activities, including anti-inflammatory, analgesic, anticancer, antimicrobial, and antiviral properties.[2][3][4] The clinical success of drugs like Celecoxib (a selective COX-2 inhibitor) and various kinase inhibitors underscores the therapeutic potential of the pyrazole scaffold.

This guide focuses on a particularly valuable derivative: 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole . The strategic placement of a reactive chloromethyl group at the 4-position of the pyrazole ring transforms this molecule into a versatile electrophilic building block. This allows for the facile introduction of the 3,5-dimethyl-1-phenyl-pyrazole moiety into a diverse range of molecular architectures through nucleophilic substitution reactions. The 3,5-dimethyl substitution pattern offers steric and electronic properties that can influence the binding affinity and selectivity of the final drug candidate, while the N-phenyl group can be crucial for establishing key interactions with biological targets.

This document serves as a comprehensive technical guide for researchers, providing detailed application notes and protocols for the effective utilization of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole in drug discovery programs.

Physicochemical Properties and Reactivity

Chemical Structure:

• IUPAC Name: 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

• Molecular Formula: C₁₂H₁₃ClN₂

• Molecular Weight: 220.70 g/mol

The key to the utility of this building block lies in the reactivity of the chloromethyl group. The benzylic-like nature of the C-Cl bond, adjacent to the aromatic pyrazole ring, makes it susceptible to nucleophilic attack. This allows for the formation of new carbon-heteroatom or carbon-carbon bonds, providing a straightforward method for tethering the pyrazole core to various functional groups.

Synthesis of the Building Block

The synthesis of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is typically achieved through the chlorination of the corresponding hydroxymethyl derivative, (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanol. This precursor can be obtained via the Vilsmeier-Haack formylation of 3,5-dimethyl-1-phenyl-pyrazole followed by reduction of the resulting aldehyde.

Core Applications in Drug Discovery: A Gateway to Novel Therapeutics

The primary application of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is as an intermediate for the synthesis of more complex molecules with potential therapeutic value. Its ability to react with a wide range of nucleophiles makes it a powerful tool for generating libraries of compounds for high-throughput screening and lead optimization.

Synthesis of Kinase Inhibitors

The pyrazole scaffold is a well-established "hinge-binding" motif in many kinase inhibitors. The nitrogen atoms of the pyrazole ring can form crucial hydrogen bonds with the hinge region of the kinase ATP-binding pocket. By using 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole, medicinal chemists can readily introduce this key pharmacophore into novel molecular frameworks targeting various kinases implicated in cancer and inflammatory diseases.

Illustrative Signaling Pathway: Targeting Kinase-Driven Oncogenesis

Caption: Inhibition of a kinase signaling pathway by a pyrazole-based inhibitor.

Development of Anti-inflammatory Agents

The 1,5-diarylpyrazole structure is a hallmark of selective COX-2 inhibitors like celecoxib. The 3,5-dimethyl-1-phenyl-pyrazole moiety can be incorporated into novel scaffolds to develop new anti-inflammatory agents with potentially improved efficacy and safety profiles.

Creation of Novel Antimicrobial Compounds

Pyrazole derivatives have also shown promise as antibacterial and antifungal agents. The 4-(chloromethyl) handle allows for the attachment of the pyrazole core to various pharmacophores known to be active against microbial targets, leading to the development of hybrid molecules with enhanced antimicrobial activity.

Experimental Protocols: Harnessing the Reactivity of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

The following protocols provide detailed, step-by-step methodologies for common nucleophilic substitution reactions using 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole.

Protocol 1: Synthesis of 4-(Aminomethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole Derivatives (N-Alkylation)

This protocol describes a general procedure for the reaction with primary or secondary amines to form the corresponding N-alkylated products.

Reaction Scheme:

Materials:

• 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

• Primary or secondary amine (e.g., morpholine, piperidine, aniline)

• Anhydrous potassium carbonate (K₂CO₃) or triethylamine (Et₃N) as a base

• Anhydrous N,N-dimethylformamide (DMF) or acetonitrile (MeCN) as solvent

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the amine (1.2 equivalents) in anhydrous DMF (10 mL per mmol of the limiting reagent), add potassium carbonate (2.0 equivalents).

• Stir the mixture at room temperature for 15 minutes.

• Add a solution of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole (1.0 equivalent) in anhydrous DMF (5 mL) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS. For less reactive amines, heating to 50-80 °C may be necessary.

• Upon completion, pour the reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution (2 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 4-(aminomethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole derivative.

Data Presentation: Representative N-Alkylation Reactions

Nucleophile (Amine)	Product	Typical Yield (%)
Morpholine	4-((3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl)morpholine	85-95%
Piperidine	1-((3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl)piperidine	80-90%
Aniline	N-((3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl)aniline	60-75%

Protocol 2: Synthesis of 4-(Alkoxymethyl)- and 4-(Aryloxymethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole Derivatives (O-Alkylation)

This protocol outlines the procedure for reacting the chloromethyl pyrazole with alcohols or phenols to form ether linkages.

Reaction Scheme:

Materials:

• 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

• Alcohol or phenol (e.g., ethanol, phenol, 4-methoxyphenol)

• Sodium hydride (NaH, 60% dispersion in mineral oil) or potassium carbonate (K₂CO₃) as a base

• Anhydrous tetrahydrofuran (THF) or N,N-dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of the alcohol or phenol (1.2 equivalents) in anhydrous THF (10 mL per mmol) at 0 °C, add sodium hydride (1.3 equivalents) portion-wise under an inert atmosphere (e.g., nitrogen or argon).

• Allow the mixture to warm to room temperature and stir for 30 minutes to ensure the formation of the alkoxide or phenoxide.

• Cool the reaction mixture back to 0 °C and add a solution of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole (1.0 equivalent) in anhydrous THF (5 mL) dropwise.

• Stir the reaction at room temperature for 6-18 hours, monitoring its progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired ether derivative.

Workflow for Nucleophilic Substitution

Caption: General workflow for nucleophilic substitution reactions.

Conclusion: A Privileged Scaffold for Future Drug Discovery

4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is a highly valuable and versatile building block for drug discovery. Its straightforward reactivity allows for the efficient incorporation of the pharmacologically significant 3,5-dimethyl-1-phenyl-pyrazole moiety into a wide range of molecular scaffolds. The protocols and application notes provided in this guide are intended to empower researchers to fully leverage the potential of this building block in their quest for novel and effective therapeutics. As the demand for new drugs targeting a myriad of diseases continues to grow, the strategic use of such well-designed chemical tools will undoubtedly play a pivotal role in the future of medicinal chemistry.

References

• Abdelgawad, M. A., Elshemy, H. A., & Ahamed, O. M. (n.d.). Synthesis and anticancer activity of substituted pyrazole derivatives. TSI Journals. Retrieved March 24, 2026, from [Link]

• Al-Mulla, A. (2017). A new method for the synthesis of 4-amino-3,5-dimethylpyrazoles and related compounds. Journal of the Faculty of Pharmacy of Istanbul University, 38(1), 71-76.
• Bansal, R. K. (2013). Synthesis and antimicrobial activity of some new 3,5-dimethyl azopyrazole derivatives. Journal of Chemical and Pharmaceutical Research, 5(9), 130-134.
• El-Sayed, M. A. A., Abdel-Aziz, M., & Abdel-Gawad, S. M. (2013).
• Gomha, S. M., & Abdel-Aziz, H. M. (2013). Synthesis of 3-(4, 5-dihydro-1-phenyl-5-substituted phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one derivatives and evaluation of their anticancer activity. Arabian Journal of Chemistry, 10, S1938-S1945.
• Kumar, A., & Sharma, S. (2021). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules, 26(16), 4963.
• Naim, M. J., Alam, O., & Alam, M. J. (2016). Pyrazole derivatives as anti-inflammatory agents: a review. Journal of the Turkish Chemical Society, Section A: Chemistry, 3(2), 195-216.
• Rani, P., & Srivastava, V. K. (2013). Synthesis and anti-inflammatory, analgesic, ulcerogenic and lipid peroxidation activities of 3,5-dimethyl pyrazoles. Indian Journal of Chemistry, 52B(1), 144-151.
• Saeed, A., & Abbas, N. (2021).
• Shah, K. H., & Desai, K. R. (2013). Synthesis and pharmacological activities of pyrazole derivatives: a review. Journal of Chemistry, 2013, 254761.
• Singh, N., & Singh, A. K. (2012). Synthesis and anti-inflammatory and analgesic activities of 3-methyl-N-phenyl-1H-pyrazol-5-ylcarboxamides. Archiv der Pharmazie, 345(5), 390-395.
• Titi, A., & Chohan, Z. H. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. BMC Chemistry, 15(1), 35.
• Zang, L., Li, Y., & Wang, X. (2021). QSAR and docking studies of 3, 5-dimethylpyrazole as potent inhibitors of Phosphodiesterase-4. Journal of Drug Delivery and Therapeutics, 11(1-s), 114-121.

Sources

• 1. mdpi.com [mdpi.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. tsijournals.com [tsijournals.com]
• 4. jocpr.com [jocpr.com]

Application Notes and Protocols: A Guide to the Preparation of Pyrazole Ligands Using 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

Introduction: The Versatility of Pyrazole Ligands and the Utility of a Key Building Block

Pyrazole-based ligands have emerged as a cornerstone in modern coordination chemistry, finding widespread applications in catalysis, materials science, and drug development.[1][2] Their tunable steric and electronic properties, combined with their strong coordinating ability with a variety of metal centers, make them highly sought-after motifs in the design of functional molecular architectures.[3][4] The strategic functionalization of the pyrazole core is paramount to tailoring the properties of the resulting ligands and their metal complexes.

This comprehensive guide focuses on the preparation and application of a versatile and highly reactive building block: 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole . The presence of a reactive chloromethyl group at the C4 position of the pyrazole ring provides a convenient handle for the introduction of a wide array of functional groups through nucleophilic substitution reactions. This allows for the systematic synthesis of diverse libraries of pyrazole-based ligands with tailored properties.

These application notes will provide researchers, scientists, and drug development professionals with a detailed and practical framework for the synthesis of this key intermediate and its subsequent use in the preparation of a variety of pyrazole-containing ligands. The protocols are designed to be self-validating, with explanations of the underlying chemical principles and expected outcomes.

Safety and Handling of Pyrazole Derivatives

General Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[4][5]

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of any potential vapors or dust.[5]

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with copious amounts of water and seek medical attention.[2][6]

• Ingestion: Do not ingest. If swallowed, seek immediate medical attention.[7]

• Spills: In the event of a spill, absorb the material with an inert absorbent and dispose of it according to local regulations.[6]

Hazard Profile of Related Compounds:

It is important to note that related chloromethylated aromatic compounds can be irritants and may have other health hazards. Always consult the safety data sheet for any reagents used in the following procedures.

Synthesis of the Key Intermediate: 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

The synthesis of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is a multi-step process that begins with the construction of the pyrazole core, followed by functionalization at the C4 position.

Diagram of the Synthetic Workflow

Caption: Synthetic workflow for 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole.

Part 1: Synthesis of 3,5-dimethyl-1-phenyl-1H-pyrazole

This initial step involves a classic Knorr pyrazole synthesis, a condensation reaction between a β-diketone (acetylacetone) and a hydrazine (phenylhydrazine).

Protocol:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add acetylacetone (1.0 eq), phenylhydrazine (1.0 eq), and ethanol as the solvent.

• Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 3,5-dimethyl-1-phenyl-1H-pyrazole as a solid.

Expected Characterization Data (based on literature for the product): [8]

• ¹H NMR (CDCl₃): δ 7.46-7.19 (m, 5H, Ar-H), 5.90 (s, 1H, pyrazole-H4), 2.25 (s, 6H, 2 x CH₃).

• ¹³C NMR (CDCl₃): δ 148.1, 139.4, 138.4, 128.3, 126.4, 124.0, 106.4, 12.9, 11.8.

Part 2: Vilsmeier-Haack Formylation to Yield 3,5-dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich aromatic and heteroaromatic compounds.[5] In this step, the C4 position of the pyrazole ring is formylated.

Protocol:

• In a three-necked flask equipped with a dropping funnel, a nitrogen inlet, and a magnetic stirrer, place anhydrous N,N-dimethylformamide (DMF) and cool to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃) (typically 1.5-2.0 eq) to the cooled DMF with vigorous stirring. This in situ formation of the Vilsmeier reagent is exothermic.

• After the addition is complete, add a solution of 3,5-dimethyl-1-phenyl-1H-pyrazole (1.0 eq) in anhydrous DMF dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Once the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80-90 °C for 2-4 hours. Monitor the reaction by TLC.

• Cool the reaction mixture and carefully pour it onto crushed ice with stirring.

• Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is approximately 7-8.

• The precipitated product, 3,5-dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde, can be collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization from ethanol.

Part 3: Reduction to (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanol

The aldehyde is reduced to the corresponding alcohol using a mild reducing agent like sodium borohydride.

Protocol:

• Dissolve 3,5-dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde (1.0 eq) in methanol in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄) (typically 1.5-2.0 eq) portion-wise to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours, or until TLC indicates the complete consumption of the starting material.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent such as ethyl acetate or dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanol. The crude product is often of sufficient purity for the next step, but can be purified by column chromatography if necessary.

Part 4: Chlorination to 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

The final step is the conversion of the alcohol to the desired chloromethyl derivative using a chlorinating agent like thionyl chloride.

Protocol:

• Dissolve (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM) in a flask under a nitrogen atmosphere.

• Add a catalytic amount of pyridine.

• Cool the solution to 0 °C and add thionyl chloride (SOCl₂) (typically 1.1-1.5 eq) dropwise with stirring.

• After the addition, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC.

• Carefully quench the reaction by pouring it into a cold, saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole can be purified by column chromatography on silica gel.

Application Protocols: Synthesis of Pyrazole-Based Ligands

The 4-(chloromethyl) group is an excellent electrophile for S_N2 reactions with a variety of nucleophiles. This allows for the straightforward synthesis of a diverse range of ligands.

General Reaction Scheme for Ligand Synthesis

Sources

• 1. Buy 1-[4-(chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole hydrochloride | 1171078-98-0 [smolecule.com]
• 2. growingscience.com [growingscience.com]
• 3. mdpi.com [mdpi.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. arkat-usa.org [arkat-usa.org]
• 8. rsc.org [rsc.org]

cross-coupling reaction conditions for 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

Application Note: Advanced Cross-Coupling Protocols for 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

Introduction & Rationale

The pyrazole scaffold is a privileged structure in medicinal chemistry, frequently serving as the core of COX-2 inhibitors, kinase inhibitors, and advanced agrochemicals. Specifically, 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is a highly versatile electrophilic building block. The C4-chloromethyl group allows for the rapid generation of structural diversity via transition-metal-catalyzed sp³-sp² cross-coupling reactions. This application note provides a comprehensive, mechanistically grounded guide to optimizing these couplings, specifically focusing on overcoming the kinetic barriers associated with alkyl chlorides.

Mechanistic Causality & Reaction Design

When designing cross-coupling conditions for this substrate, several fundamental organometallic principles dictate the choice of reagents:

• Facilitated Oxidative Addition: Unlike unactivated alkyl chlorides, which are notoriously inert to oxidative addition by Pd(0), the chloromethyl group in this molecule is "pseudo-benzylic." The adjacent electron-rich 3,5-dimethylpyrazole ring stabilizes the Pd(II) intermediate formed during oxidative addition, significantly lowering the activation energy barrier[1].

• Absence of β-Hydride Elimination: The most common failure mode in sp³ cross-coupling is β-hydride elimination, which leads to alkene byproducts and catalyst deactivation. Because the chloromethyl group is attached directly to the aromatic pyrazole C4 position, it possesses no β-hydrogens. This structural feature strictly prevents β-hydride elimination, ensuring that the catalytic cycle proceeds cleanly toward transmetalation.

• Ligand Selection for Transmetalation: While oxidative addition is facilitated by the substrate's structure, transmetalation remains the rate-limiting step. Benzylic chlorides are prone to Wurtz-type homocoupling if transmetalation is slow[2]. To counteract this, highly active, electron-rich, and sterically demanding dialkylbiaryl phosphine ligands (such as SPhos) or bidentate ligands (like dppf) are employed. These ligands accelerate the transmetalation of arylboronic acids and promote rapid reductive elimination[2][3].

• Base and Solvent Synergy: The Suzuki-Miyaura coupling requires the activation of the arylboronic acid into a nucleophilic boronate complex. A biphasic solvent system (e.g., Toluene/H₂O or THF/H₂O) combined with a strong, soluble base (like K₃PO₄ or Cs₂CO₃) is critical. Water is not just a solvent; it actively participates in the catalytic cycle by hydrolyzing the Pd-halide bond to a Pd-hydroxo complex, which then rapidly undergoes transmetalation with the boronic acid[3][4].

Quantitative Data: Condition Optimization

The following table summarizes the optimization landscape for the Suzuki-Miyaura cross-coupling of pseudo-benzylic chlorides, demonstrating the superiority of specific catalyst/ligand systems.

Table 1: Optimization of Suzuki-Miyaura Conditions for Hetero-Benzylic Chlorides

Catalyst System	Base	Solvent System	Temp (°C)	Yield (%)	Mechanistic Observation
Pd(PPh₃)₄ (5 mol%)	Na₂CO₃	Toluene / H₂O	80	< 20	Sluggish oxidative addition; ligand not electron-rich enough.
PdCl₂(dppf) (2 mol%)	Cs₂CO₃	THF / H₂O	77	75	Good conversion; dppf bite angle promotes reductive elimination[2].
Pd(OAc)₂ / SPhos (1 mol%)	K₃PO₄	Toluene / H₂O	80	> 90	Rapid transmetalation; minimal homocoupling; clean profile[3].
KAPs(Ph-PPh₃)-Pd	K₂CO₃	EtOH / H₂O	80	85	Heterogeneous system; allows for catalyst recycling[4].

Visualizations

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling of 4-(chloromethyl)pyrazole derivatives.

Caption: Standard experimental workflow for sp3-sp2 cross-coupling of pyrazole benzylic chlorides.

Experimental Protocols

Protocol A: sp³-sp² Suzuki-Miyaura Cross-Coupling (Synthesis of 4-Benzylpyrazoles)

This protocol utilizes a highly active Pd(OAc)₂/SPhos system to ensure rapid conversion and suppress homocoupling[3].

Reagents:

• 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole (1.0 equiv, 1.0 mmol)

• Arylboronic acid (1.2 equiv, 1.2 mmol)

• Pd(OAc)₂ (1 mol%, 0.01 mmol)

• SPhos (2 mol%, 0.02 mmol)

• K₃PO₄ (3.0 equiv, 3.0 mmol)

• Toluene/H₂O (10:1 v/v, 0.1 M)

Step-by-Step Methodology:

• Preparation of the Schlenk Flask: Flame-dry a 25 mL Schlenk flask under vacuum and backfill with dry Nitrogen (N₂). Repeat this cycle three times to ensure a strictly anaerobic environment.

• Reagent Loading: Add 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄ to the flask.

  • Self-Validation Check: Ensure the Pd(OAc)₂ is a bright orange powder. If it is black, it has decomposed to Pd(0) nanoparticles and will result in poor yields.

• Solvent Addition & Degassing: Add 10 mL of Toluene and 1 mL of deionized H₂O. Degas the biphasic mixture by sparging with N₂ for 15 minutes.

  • Causality: Oxygen must be excluded to prevent the oxidative homocoupling of the arylboronic acid (forming biaryl byproducts) and the oxidation of the SPhos ligand.

• Reaction Execution: Seal the flask and heat the biphasic mixture to 80 °C in a pre-heated oil bath with vigorous stirring (1000 rpm) for 12 hours.

  • Self-Validation Check: A color change from pale yellow to dark red/brown within the first 30 minutes indicates the successful formation of the active Pd(0)-SPhos complex and subsequent oxidative addition.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and partition with water (10 mL). Extract the aqueous layer with ethyl acetate (2 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the 4-benzyl-3,5-dimethyl-1-phenyl-1H-pyrazole derivative.

References

• A highly efficient catalyst for Suzuki–Miyaura coupling reaction of benzyl chloride under mild conditions Source: RSC Advances URL
• Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates Source: PMC / Journal of Organic Chemistry URL
• Highly Active Catalyst for the Heterogeneous Suzuki−Miyaura Reaction: Assembled Complex of Palladium and Non-Cross-Linked Amphiphilic Polymer Source: The Journal of Organic Chemistry - ACS Publications URL
• Simple Palladium(II)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A highly efficient catalyst for Suzuki–Miyaura coupling reaction of benzyl chloride under mild conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Strategic Incorporation of 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole into Diverse Heterocyclic Scaffolds

Introduction: The Pyrazole Scaffold in Modern Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry.[1] Its remarkable versatility is evident in a wide array of FDA-approved therapeutics, where it serves as a cornerstone for agents targeting oncology, inflammation, infectious diseases, and metabolic disorders.[1][2] The success of drugs like Celecoxib (an anti-inflammatory), Rimonabant (an anti-obesity agent), and various kinase inhibitors underscores the pyrazole core's ability to engage in critical biological interactions while maintaining favorable drug-like properties.[3][4]

The power of the pyrazole scaffold lies in its synthetic tractability and the five distinct substitution sites that allow for meticulous structure-activity relationship (SAR) exploration.[1] By strategically modifying these positions, medicinal chemists can fine-tune target affinity, selectivity, and pharmacokinetic profiles. This guide focuses on a particularly valuable and reactive building block: 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole . The chloromethyl group at the C4 position acts as a potent electrophilic handle, enabling the covalent linkage of the pyrazole core to a multitude of nucleophilic heterocyclic systems. This process, often a simple nucleophilic substitution, is a robust and efficient strategy for generating novel, complex molecules with significant therapeutic potential.

The Workhorse Reagent: 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

The utility of this reagent stems from the high reactivity of its chloromethyl group. This functionality is analogous to a benzylic chloride, where the carbon-chlorine bond is activated towards nucleophilic attack. This activation arises from the stabilization of the resulting transition state by the adjacent pyrazole ring system.

Caption: Logical relationship of the reagent's features and its core reactivity.

The synthesis of the title compound typically involves a Vilsmeier-Haack formylation of 3,5-dimethyl-1-phenyl-1H-pyrazole to introduce a formyl group at the C4 position, followed by reduction to the hydroxymethyl intermediate and subsequent chlorination.[3][5] This well-established route makes the reagent readily accessible.

Application Protocol 1: N-Alkylation of Imidazole Scaffolds

This protocol details the straightforward coupling of the chloromethyl pyrazole with imidazole to synthesize 1-((3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl)-1H-imidazole. This reaction is a cornerstone technique for linking two key heterocyclic motifs found in many biologically active molecules.

Rationale and Mechanistic Insight

The reaction proceeds via a classical SN2 mechanism.[6] Imidazole, after deprotonation by a suitable base, becomes a potent nucleophile. The choice of base and solvent is critical for success.

• Base Selection: Potassium carbonate (K₂CO₃) is a moderately strong inorganic base, ideal for this transformation. It is strong enough to deprotonate imidazole to a sufficient degree to initiate the reaction but mild enough to prevent unwanted side reactions. Stronger bases like sodium hydride (NaH) could be used but require anhydrous conditions and more careful handling.

• Solvent Selection: Acetonitrile (CH₃CN) is an excellent choice. As a polar aprotic solvent, it readily dissolves the reactants and the intermediate salt complexes without interfering with the nucleophile (as a protic solvent would). Its boiling point allows for reactions to be conducted at elevated temperatures to ensure a reasonable reaction rate.

Detailed Experimental Protocol

Materials:

• 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole (1.0 eq)

• Imidazole (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetonitrile (CH₃CN), anhydrous

• Ethyl Acetate (EtOAc)

• Saturated aqueous Sodium Chloride (brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Deionized Water

Equipment:

• Round-bottom flask with magnetic stir bar

• Reflux condenser

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• TLC plates (silica gel)

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add imidazole (1.1 eq) and anhydrous acetonitrile.

• Add anhydrous potassium carbonate (2.0 eq) to the suspension.

• Add 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole (1.0 eq) to the reaction mixture.

• Fit the flask with a reflux condenser and heat the mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of hexane and ethyl acetate as the eluent). The reaction is typically complete within 4-6 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the inorganic salts and wash the solid residue with a small amount of ethyl acetate.

• Combine the filtrate and washings and concentrate under reduced pressure using a rotary evaporator.

• Dissolve the resulting crude residue in ethyl acetate (50 mL) and transfer to a separatory funnel.

• Wash the organic layer sequentially with deionized water (2 x 30 mL) and brine (1 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purify the product by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate.

Data Summary

Reactant	Molar Eq.	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Imidazole	1.1	K₂CO₃ (2.0 eq)	CH₃CN	80	4-6	85-95
Benzimidazole	1.1	K₂CO₃ (2.0 eq)	DMF	80	5-7	80-90
1,2,4-Triazole	1.1	NaH (1.2 eq)	THF	60	3-5	75-85

Application Protocol 2: Synthesis of Thioether-Linked Heterocycles

This protocol demonstrates the versatility of the reagent by reacting it with a sulfur nucleophile, specifically 2-mercaptobenzothiazole, to form a stable thioether linkage. This C-S bond formation strategy is crucial for developing various antifungal and antimicrobial agents.

Rationale and Mechanistic Insight

The underlying principle is again an SN2 reaction. Thiols are generally excellent nucleophiles, often more so than their alcohol or amine counterparts under similar conditions.

• Nucleophilicity: The thiol group of 2-mercaptobenzothiazole is readily deprotonated to form a thiolate anion, which is a soft, highly potent nucleophile. This facilitates a rapid and efficient displacement of the chloride leaving group.

• Solvent & Base: N,N-Dimethylformamide (DMF) is a suitable polar aprotic solvent for this reaction. Sodium hydride (NaH) is used as a strong, non-nucleophilic base to ensure complete and irreversible deprotonation of the thiol, driving the reaction to completion.[7] The reaction is initiated at 0 °C to control the initial exothermic deprotonation before being gently warmed.

Caption: Experimental workflow for the synthesis of thioether-linked heterocycles.

Detailed Experimental Protocol

Materials:

• 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole (1.0 eq)

• 2-Mercaptobenzothiazole (1.0 eq)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.1 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate (EtOAc)

• Deionized Water

• Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment:

• Two-neck round-bottom flask with magnetic stir bar

• Ice bath

• Nitrogen inlet/outlet

• Syringe or dropping funnel

• Standard laboratory glassware for work-up and purification

Procedure:

• Wash the sodium hydride (1.1 eq) with anhydrous hexane to remove the mineral oil and carefully dry it under a stream of nitrogen.

• To a dry two-neck flask under a nitrogen atmosphere, add the washed NaH and anhydrous DMF. Cool the suspension to 0 °C in an ice bath.

• Dissolve 2-mercaptobenzothiazole (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the NaH suspension. Effervescence (H₂ gas) will be observed.

• Stir the mixture at 0 °C for 30 minutes after the addition is complete to ensure full formation of the thiolate.

• In a separate flask, dissolve 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole (1.0 eq) in anhydrous DMF.

• Add the solution of the chloromethyl pyrazole dropwise to the reaction mixture at 0 °C.

• After the addition, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, carefully quench the reaction by pouring it into a beaker of ice-water. A precipitate will likely form.

• Stir for 30 minutes, then collect the solid by vacuum filtration. If no solid forms, extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• If extracted, combine the organic layers, wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by recrystallization (e.g., from ethanol) or by column chromatography on silica gel.

Conclusion

4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is a highly effective and versatile electrophilic building block for the synthesis of complex heterocyclic systems. The protocols provided herein for N- and S-alkylation represent robust, reproducible methods that can be adapted to a wide range of nucleophilic substrates. The key to successful implementation lies in the rational selection of base and solvent to match the nucleophilicity of the coupling partner and to promote the desired SN2 pathway. These strategies provide researchers and drug development professionals with a reliable toolkit for expanding chemical diversity and accelerating the discovery of novel therapeutic agents.

References

• Dar, A. M., & Shamsuzzaman. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Hilaris. Available at: [Link]

• IJNRD. (2025). pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review. International Journal of Novel Research and Development. Available at: [Link]

• MDPI. (N/A). Synthesis of Novel Fused Heterocycles Based on Pyrano[2,3-c]pyrazole. MDPI. Available at: [Link]

• Li, Z., et al. (2026). Synthesis of Pyrazole-Fused Heterocyclic N-Nitroacetamides with High Energy and Low Sensitivity. Organic Letters. Available at: [Link]

• Karrouchi, K., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

• Unknown. (N/A). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. ResearchGate. Available at: [Link]

• Royalchem. (2024). Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture. Royalchem. Available at: [Link]

• Unknown. (2025). Synthesis of Fused Azole-Pyridazine/Pyrimidine and Imino-Bridged Pyrazole-Based Energetic Materials via Property Tuning and Skeletal Editing. Organic Letters. Available at: [Link]

• Unknown. (2023). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Future Medicinal Chemistry. Available at: [Link]

• ResearchGate. (N/A). Synthesis of 3-(4-(chloromethyl)-1-phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one (6). ResearchGate. Available at: [Link]

• MDPI. (2022). Synthesis of Novel Pyrazole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity. MDPI. Available at: [Link]

• The Royal Society of Chemistry. (N/A). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. Available at: [Link]

• Schostack, K., et al. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Organics. Available at: [Link]

• Schostack, K., et al. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Semantic Scholar. Available at: [Link]

• PubChemLite. (N/A). 1-[4-(chloromethyl)phenyl]-3,5-dimethyl-1h-pyrazole hydrochloride. PubChemLite. Available at: [Link]

• Alkorta, I., & Elguero, J. (2022). A theoretical study of the reactivity of pyrazaboles with nitrogen nucleophiles (amines and pyrazoles): the ring opening. Canadian Journal of Chemistry. Available at: [Link]

• Google Patents. (N/A). US5705656A - N-alkylation method of pyrazole. Google Patents.

Sources

• 1. ijnrd.org [ijnrd.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. royal-chem.com [royal-chem.com]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vitro Evaluation of 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the in vitro evaluation of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole derivatives, a class of compounds with significant potential in drug discovery. While the broader pyrazole scaffold is well-established for its diverse pharmacological activities, including anticancer and anti-inflammatory effects, the introduction of a chloromethyl group at the 4-position presents a unique chemical feature that warrants detailed investigation.[1] This reactive group may impart specific biological activities or serve as a handle for further chemical modifications. These application notes offer detailed protocols for foundational in vitro assays to characterize the cytotoxic and anti-inflammatory properties of these specific pyrazole derivatives, providing a robust framework for their preclinical evaluation.

Introduction: The Scientific Rationale

Pyrazole derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[2][3] Their biological versatility stems from the pyrazole ring's ability to engage in various interactions with biological targets. The specific substitution pattern on the pyrazole ring dictates the compound's pharmacological profile. The focus of these notes, the 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole scaffold, is of particular interest due to the presence of the chloromethyl group. This electrophilic moiety can potentially react with nucleophilic residues in biological macromolecules, such as proteins and nucleic acids, suggesting a possible mechanism of action via covalent modification. Alternatively, this group can be strategically utilized for the synthesis of a diverse library of analogs with modified physicochemical and pharmacological properties.

Given the established anticancer and anti-inflammatory potential of many pyrazole-containing compounds, this guide will focus on the primary in vitro assays to explore these activities for the 4-(chloromethyl) derivatives.[4][5]

Potential Signaling Pathways and Mechanisms of Action

The biological activity of pyrazole derivatives is often attributed to their ability to modulate key signaling pathways implicated in disease pathogenesis. While the specific targets of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole derivatives are yet to be fully elucidated, based on the broader class of pyrazoles, several pathways are of interest.

Anticancer Activity: Targeting Cell Proliferation and Survival

Many pyrazole derivatives exert their anticancer effects by inhibiting protein kinases that are crucial for cancer cell growth and survival.[2][4] A plausible hypothesis is that these compounds could interfere with receptor tyrosine kinase (RTK) signaling pathways, such as the Epidermal Growth Factor Receptor (EGFR) or Vascular Endothelial Growth Factor Receptor (VEGFR) pathways, which are often dysregulated in cancer.

Caption: Potential inhibition of the EGFR signaling pathway by a pyrazole derivative.

Anti-inflammatory Activity: Modulation of Inflammatory Mediators

The anti-inflammatory properties of many pyrazoles are linked to their ability to inhibit cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is a key player in the inflammatory cascade.[5] Inhibition of COX-2 reduces the production of prostaglandins, which are potent inflammatory mediators.

Caption: Simplified overview of the COX-2 pathway and its inhibition.

In Vitro Assay Protocols

The following protocols are foundational for the initial characterization of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole derivatives. It is crucial to include appropriate positive and negative controls in all assays to ensure data validity.

Assessment of Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is a widely used method for evaluating the cytotoxic potential of novel compounds.[6][7]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Caption: Workflow for the MTT cytotoxicity assay.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.[3]

• Compound Preparation: Prepare a stock solution of the pyrazole derivative in dimethyl sulfoxide (DMSO). Serially dilute the stock solution with culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

• Cell Treatment: Remove the medium from the wells and replace it with 100 µL of medium containing various concentrations of the pyrazole derivative. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).[3]

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.[3]

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C.[3]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[2]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. The half-maximal inhibitory concentration (IC₅₀) value can be determined by plotting the percentage of viability versus the compound concentration using non-linear regression analysis.

Data Presentation:

Compound	Cell Line	Incubation Time (h)	IC₅₀ (µM)
Pyrazole Derivative 1	MCF-7	48	Value
Pyrazole Derivative 2	A549	48	Value
Doxorubicin (Control)	MCF-7	48	Value

Assessment of Anti-inflammatory Activity: COX Inhibition Assay

This assay determines the ability of the pyrazole derivatives to inhibit the activity of cyclooxygenase enzymes (COX-1 and COX-2).

Principle: The assay measures the peroxidase activity of COX, which catalyzes the conversion of a chromogenic substrate to a colored product in the presence of arachidonic acid. The inhibition of this reaction is quantified by a decrease in color development.

Protocol:

• Reagent Preparation: Prepare stock solutions of the test compounds and a reference inhibitor (e.g., celecoxib for COX-2 selectivity) in DMSO.

• Enzyme and Substrate Preparation: Dilute human recombinant COX-1 and COX-2 enzymes in assay buffer. Prepare the arachidonic acid substrate solution.

• Inhibitor Incubation: In a 96-well plate, add the assay buffer, diluted enzyme, and the test compound at various concentrations. Incubate for a short period (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding the arachidonic acid substrate and the chromogenic substrate.

• Incubation and Measurement: Incubate the plate at 37°C for a defined period (e.g., 5-10 minutes). Stop the reaction and measure the absorbance at the appropriate wavelength (e.g., 590 nm).

• Data Analysis: Calculate the percentage of COX inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC₅₀ values for both COX-1 and COX-2 to assess the compound's selectivity.

Data Presentation:

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
Pyrazole Derivative 1	Value	Value	Value
Pyrazole Derivative 2	Value	Value	Value
Celecoxib (Control)	Value	Value	Value

Nitric Oxide (NO) Scavenging Assay

This assay assesses the potential of the pyrazole derivatives to inhibit the production of nitric oxide, a key inflammatory mediator.

Principle: The production of NO by stimulated macrophages (e.g., LPS-stimulated RAW 264.7 cells) can be indirectly measured by quantifying the accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.

Protocol:

• Cell Culture and Stimulation: Seed RAW 264.7 macrophages in a 96-well plate and allow them to adhere. Pre-treat the cells with various concentrations of the pyrazole derivatives for 1 hour. Subsequently, stimulate the cells with lipopolysaccharide (LPS) to induce NO production.

• Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: After incubation, collect the cell culture supernatant from each well.

• Griess Reaction: In a new 96-well plate, mix the collected supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

• Incubation and Measurement: Incubate the plate at room temperature for 10-15 minutes to allow for color development. Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples and determine the percentage of NO inhibition compared to the LPS-stimulated control. Calculate the IC₅₀ value.

Trustworthiness and Self-Validating Systems

To ensure the reliability and reproducibility of the experimental data, the following practices are essential:

• Assay Validation: Before screening the pyrazole derivatives, each assay should be validated with known inhibitors and activators to confirm its performance.

• Dose-Response Curves: Always generate multi-point dose-response curves to accurately determine IC₅₀ values.

• Replicates and Statistical Analysis: Perform all experiments with at least three biological replicates and analyze the data using appropriate statistical methods to determine significance.

• Control Compounds: Include both positive and negative controls in every experiment to provide a baseline for comparison and to monitor assay performance.

• Solvent Effects: Ensure that the final concentration of the solvent (e.g., DMSO) used to dissolve the compounds does not affect the assay results.

Conclusion and Future Directions

The in vitro assays detailed in these application notes provide a robust starting point for characterizing the biological activities of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole derivatives. The presence of the reactive chloromethyl group suggests that these compounds may exhibit unique mechanisms of action, and further studies, including mechanism of action elucidation and target identification, will be crucial for their development as potential therapeutic agents. The protocols provided herein are designed to be adaptable and can be optimized to suit specific research needs and the particular properties of the test compounds.

References

• BenchChem. (2025). Application Notes and Protocols for Pyrazole Derivatives in Anticancer Drug Discovery.
• BenchChem. (2025). Application Notes and Protocols: The Use of Pyrazole Intermediates in the Development of Anti-Inflammatory Agents.
• BenchChem. (2025). Application Notes and Protocols for Pyrazole Derivatives in In Vitro and In Vivo Research.
• BenchChem. (2025). Preliminary Cytotoxicity Screening of Pyrazole Compounds: A Technical Guide.
• Convenient synthesis, characterization, cytotoxicity and toxicity of pyrazole deriv
• 4-(4-(Chloromethyl)phenyl)-1,3-dimethyl-1H-pyrazole hydrochloride. (2024, August 10). Smolecule.
• Pharmacological Evaluation and Computational Insights into Two Pyrazole Derivatives of (E)-3-(4-chlorophenyl). (2025, December 25). Journal of Health and Allied Sciences NU.
• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (2025, March 4). RSC Publishing.
• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. (2025, March 20). ACS Omega.
• 1-phenyl-1H-pyrazole derivatives with antiinflammatory, analgesic and antipiretic activities. (1990, February 1). Il Farmaco.
• From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Deriv
• 1-phenyl-1H-pyrazole derivatives with antiinflammatory, analgesic and antipiretic activities. (n.d.). PubMed.
• Pyrazoles and Pyrazolines as Anti-Inflamm
• Pyrazole Derivatives as Anti-Inflammatory Agents: A Comprehensive Review of Synthesis, In-Silico Studies and Therapeutic. (2023, July 15). International Journal of Pharmaceutical and Phytopharmacological Research.
• In Vitro Enzymatic and Computational Assessments of Pyrazole–Isatin and Pyrazole–Indole Conjugates as Anti-Diabetic, Anti-Arthritic, and Anti-Inflamm
• TNF-α and IL-1β inhibitors, 3, 5-disubstituted-4, 5-dihydro-1H-pyrazoles. (2017, February 8). Allied Academies.
• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. (2025, March 20). PMC.
• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023, August 12). MDPI.
• Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. (n.d.). PMC.
• Synthesis, enzyme inhibition assay, and molecular modeling study of novel pyrazolines linked to 4-methylsulfonylphenyl scaffold: antitumor activity and cell cycle analysis. (2024, July 12). RSC Publishing.
• In vitro cytotoxicity and in vivo efficacy, pharmacokinetics, and metabolism of pyrazole-based small molecule inhibitors of Mdm2/4-p53 interaction. (2015, August 15). PubMed.
• Synthesis and Pharmacological Activities of Pyrazole Deriv
• Vicinal Diaryl-Substituted Isoxazole and Pyrazole Derivatives with In Vitro Growth Inhibitory and In Vivo Antitumor Activity. (2022, October 3).
• Vicinal Diaryl-Substituted Isoxazole and Pyrazole Derivatives with In Vitro Growth Inhibitory and In Vivo Antitumor Activity. (2022, October 3). ACS Omega.
• Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. (2019, January 13). MDPI.
• Reactions of 3,5-dimethyl-1-phenyl-1H-pyrazole with electrophiles. (2025, August 10).
• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018, January 12). MDPI.

Sources

• 1. Buy 4-(4-(Chloromethyl)phenyl)-1,3-dimethyl-1H-pyrazole hydrochloride [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. scispace.com [scispace.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

Welcome to the technical support center for the synthesis of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately improve reaction yield and purity. We will delve into the mechanistic underpinnings of the reaction, provide field-tested solutions to common problems, and offer detailed protocols grounded in authoritative literature.

Introduction: The Challenge of Regioselective Chloromethylation

The synthesis of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is a crucial step in the development of various pharmacologically active molecules. The target compound is typically synthesized via an electrophilic substitution on the electron-rich pyrazole ring. The most common method, a variation of the Blanc chloromethylation, uses formaldehyde (or a precursor like paraformaldehyde) and hydrogen chloride.

While seemingly straightforward, this reaction is frequently plagued by low yields. The primary reason is a competitive side reaction that consumes the starting material and the desired product, leading to the formation of a diarylmethane-type byproduct, specifically methane-4,4'-diylbis(3,5-dimethyl-1-phenyl-1H-pyrazole).[1][2] Understanding the kinetics and conditions that favor the desired monochloromethylation over this secondary alkylation is paramount to achieving high yields.

Troubleshooting Guide: Enhancing Your Yield

This section addresses the most common issues encountered during the synthesis in a practical question-and-answer format.

Question 1: My yield of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is consistently low (< 20%), with a major, less polar byproduct observed on TLC. What is happening and how can I fix it?

Answer:

This is the most prevalent issue and is almost certainly due to the formation of the methane-4,4'-diylbis(3,5-dimethyl-1-phenyl-1H-pyrazole) byproduct.[1][2] This occurs when a molecule of your newly formed chloromethylated product acts as an alkylating agent (an electrophile) and reacts with a second molecule of the starting pyrazole (a nucleophile) in a classic Friedel-Crafts alkylation.[3] The reaction is acid-catalyzed and driven by the high reactivity of both the starting material and the product.

The diagram below illustrates this competitive reaction pathway.

Caption: Competitive pathways in the chloromethylation of pyrazole.

Solutions and Optimization Strategies:

To favor the desired pathway (1) over the side reaction (2), you must carefully control the reaction conditions. The key is to minimize the opportunity for the product (P) to react with the starting material (SM).

Parameter	Problem	Scientific Rationale	Recommended Action
Temperature	High temperature (e.g., reflux)	The Friedel-Crafts alkylation side reaction has a higher activation energy than the initial chloromethylation. Higher temperatures disproportionately accelerate this unwanted secondary reaction.[3][4]	Maintain a lower reaction temperature. Start with trials at 0-5 °C and slowly increase to find the "sweet spot" where the primary reaction proceeds without significant byproduct formation (e.g., 40-50 °C).
Reaction Time	Prolonged reaction duration	As the concentration of the chloromethylated product increases over time, the probability of it colliding with a starting material molecule and undergoing the side reaction also increases.[3][4]	Monitor the reaction closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Stop the reaction as soon as the starting material is consumed or when the byproduct spot on the TLC plate begins to intensify significantly. Do not run the reaction overnight without prior optimization.
Reagent Stoichiometry	Excess formaldehyde/acid	While driving the initial reaction, harsh conditions and high concentrations of the electrophile-generating species can also promote the secondary alkylation.	Use a modest excess of paraformaldehyde (e.g., 1.1-1.5 equivalents). Ensure efficient stirring to avoid localized high concentrations. Avoid a large excess of the aromatic substrate, as this can also lead to increased diarylmethane formation.[5]
Catalyst Choice	Use of strong, non-specific Lewis acids	Catalysts like AlCl₃ are known to be very effective at promoting Friedel-Crafts alkylation, which is precisely the side reaction you want to avoid.[3][4]	While the standard reaction often uses only HCl, if a Lewis acid catalyst is deemed necessary for a less reactive substrate, choose a milder one. Zinc chloride (ZnCl₂) is a common choice for Blanc chloromethylations.[6] A patent suggests that arsenic trioxide can be effective in suppressing diarylmethane formation, though its toxicity requires careful handling.[7]

Question 2: The reaction is sluggish at low temperatures, but produces too much byproduct at higher temperatures. How can I improve reactivity without sacrificing yield?

Answer:

This is a classic optimization problem. If adjusting the parameters above does not yield a satisfactory result, you may need to consider alternative reagent systems. The standard paraformaldehyde/HCl system generates the electrophile in situ, but its reactivity is highly temperature-dependent.

Alternative Approaches:

• Vilsmeier-Haack-type Conditions: While typically used for formylation (adding a -CHO group), the Vilsmeier reagent (formed from POCl₃ and DMF) can be adapted for chloromethylation-like reactions. This approach can sometimes offer better control and proceed under milder conditions. The electrophile is a pre-formed, potent species.

• Use of Chloromethyl Ethers: Reagents like chloromethyl methyl ether (MOM-Cl) are potent chloromethylating agents.[6] However, these reagents are highly carcinogenic due to the potential presence of bis(chloromethyl) ether (BCME) and must be handled with extreme caution and appropriate engineering controls. This is generally not a recommended route unless other methods fail and safety protocols are rigorously followed.

• Alternative Catalysis: Research has shown that for some aromatic compounds, catalysts like titanium tetrachloride or specific sulfonic acids can improve yields of the chloromethylated product while minimizing diarylmethane formation.[4][5] This would require screening for your specific pyrazole substrate.

The workflow below provides a decision-making process for optimizing your reaction.

Caption: Troubleshooting workflow for low-yield chloromethylation.

Frequently Asked Questions (FAQs)

• Q: What is the detailed mechanism of the primary chloromethylation reaction? A: Under acidic conditions (HCl), formaldehyde is protonated, which makes its carbon atom highly electrophilic. This protonated formaldehyde is then attacked by the electron-rich C4 position of the pyrazole ring. The resulting hydroxymethyl intermediate is then converted to the chloromethyl product by reaction with chloride ions, also present in high concentration from HCl.

• Q: How can I purify the final product away from the bis-pyrazole byproduct? A: The byproduct is significantly larger and less polar than the desired product. This difference in polarity makes purification by silica gel column chromatography highly effective. Use a gradient elution system, starting with a non-polar solvent system (e.g., Hexane/Ethyl Acetate 9:1) and gradually increasing the polarity. The byproduct will elute first, followed by the desired chloromethylated pyrazole. Recrystallization can also be effective if a suitable solvent system is found.

• Q: What are the key safety precautions for this synthesis? A: This reaction involves several hazards.

  • Corrosives: Concentrated hydrochloric acid is highly corrosive. Always work in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

  • Paraformaldehyde: Paraformaldehyde is a solid source of formaldehyde. It is toxic and an irritant. Avoid inhalation of the powder.

  • Bis(chloromethyl) ether (BCME): There is a risk of forming the extremely potent carcinogen BCME when formaldehyde and HCl are mixed. ALL WORK MUST BE PERFORMED IN A CERTIFIED CHEMICAL FUME HOOD.

  • Quenching: The reaction should be quenched carefully by slowly pouring it onto crushed ice or into a cold, dilute solution of sodium bicarbonate to neutralize the strong acid.

Optimized Experimental Protocol

This protocol is a starting point based on strategies to minimize byproduct formation. It must be optimized for your specific laboratory conditions.

Materials:

• 3,5-dimethyl-1-phenyl-1H-pyrazole (1.0 eq)

• Paraformaldehyde (1.2 eq)

• Concentrated Hydrochloric Acid (37%)

• Dichloromethane (DCM) or another suitable solvent

• Crushed ice

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add 3,5-dimethyl-1-phenyl-1H-pyrazole (1.0 eq) and paraformaldehyde (1.2 eq). Add enough solvent (e.g., DCM) to ensure stirring.

• Cooling: Cool the flask to 0 °C in an ice-water bath.

• Acid Addition: Slowly add concentrated HCl (e.g., 5-10 equivalents, this may require optimization) to the stirred suspension over 30-60 minutes, ensuring the internal temperature does not rise above 5-10 °C.

• Reaction: After the addition is complete, allow the reaction to stir at 0-5 °C. Monitor the reaction progress every 30 minutes by TLC (e.g., using 4:1 Hexane:Ethyl Acetate as eluent). If the reaction is too slow, the temperature can be gradually increased to room temperature or slightly above (e.g., 40 °C), but this increases the risk of byproduct formation.

• Work-up: Once TLC indicates consumption of the starting material (or optimal product formation), carefully pour the reaction mixture into a beaker containing a large amount of crushed ice and a saturated sodium bicarbonate solution to neutralize the acid.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer three times with DCM.

• Washing: Combine the organic layers and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to separate the less polar byproduct from the desired product.

References

• Harmon, J. (1951). Catalytic chloromethylation of aromatic compounds. U.S. Patent No. 2,541,408. Washington, DC: U.S. Patent and Trademark Office.

• Durham E-Theses (n.d.). New studies in aromatic chloromethylation. Available at: [Link]

• Rstakyan, V. I., Saakyan, A. A., Attaryan, H. S., & Hasratyan, A. G. (2015). Chloromethylation of Pyrazole Ring. Russian Journal of General Chemistry, 85(11), 2663–2664. Available at: [Link]

• ResearchGate (2019). An efficient and convenient chloromethylation of some aromatic compounds catalyzed by zinc iodide. Available at: [Link]

• Desai, P. et al. (2020). An efficient and environment friendly process for chloromethylation of substituted benzenes. WIPO Patent Application WO/2020/250018.

• Wikipedia. (2023). Blanc chloromethylation. Available at: [Link]

• Rstakyan, V. I., et al. (2016). Chloromethylation of pyrazole ring. ResearchGate. Available at: [Link]

• Asiri, A. M., et al. (2012). 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 68(5), o1353. Available at: [Link]

• Wikipedia. (2022). Quelet reaction. Available at: [Link]

• Baran, P. S., et al. (2011). Practical and innate C–H functionalization of heterocycles. Nature, 473(7348), 489–493. Available at: [Link]

• Royal Society of Chemistry (2014). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Available at: [Link]

• MDPI (2017). Solventless Synthesis of Poly(pyrazolyl)phenyl-methane Ligands and Thermal Transformation of Tris(3,5-dimethylpyrazol-1-yl)phenylmethane. Available at: [Link]

• Elguero, J., et al. (2019). An Example of Polynomial Expansion: The Reaction of 3(5)-Methyl-1H-Pyrazole with Chloroform and Characterization of the Four Isomers. Molecules, 24(3), 594. Available at: [Link]

• ResearchGate (2016). Chloromethylation of pyrazole ring. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. WO2020250018A1 - An efficient and environment friendly process for chloromethylation of substituted benzenes - Google Patents [patents.google.com]
• 6. Blanc chloromethylation - Wikipedia [en.wikipedia.org]
• 7. US2541408A - Catalytic chloromethylation of aromatic compounds - Google Patents [patents.google.com]

Technical Support Center: Purification of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the isolation of highly reactive heterocyclic intermediates. The purification of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole presents a unique chromatographic challenge due to the molecule's dual nature: it possesses a basic pyrazole core and a highly electrophilic chloromethyl group.

The electron-donating methyl groups at the 3- and 5-positions stabilize potential carbocation formation at the 4-position (analogous to benzylic stabilization). This makes the chloromethyl group exceptionally susceptible to nucleophilic attack and acid-catalyzed hydrolysis[1]. Consequently, standard silica gel chromatography often results in severe degradation or irreversible column binding unless the microenvironment is strictly controlled.

Part 1: Troubleshooting Guides & FAQs

Q1: During silica gel chromatography, my product yield is unusually low, and a new, highly polar spot appears on the TLC. What is happening? A1: You are observing the in-situ hydrolysis of the chloromethyl group. Standard unmodified silica gel is inherently acidic (pH ~4.5–5.5) and retains trace amounts of adsorbed water. This acidic environment catalyzes the hydrolysis of the 4-(chloromethyl) group, converting your target compound into the highly polar degradation product, (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanol[2].

• The Fix: You must neutralize the acidic silanol groups. Pre-treat your silica gel by slurrying it in your non-polar mobile phase containing 1% (v/v) triethylamine (TEA)[3]. The TEA acts as a sacrificial base, capping the acidic sites and preventing acid-catalyzed hydrolysis.

Q2: My compound streaks severely down the column, making it impossible to separate from closely eluting impurities. How can I achieve sharp bands? A2: Streaking is a classic symptom of secondary interactions. The basic nitrogen atoms in the pyrazole ring act as hydrogen-bond acceptors, interacting strongly with the unshielded, acidic silanol groups on the silica stationary phase. Because this binding equilibrium is slow, the compound drags along the column.

• The Fix: Deactivating the silica with 1% TEA not only prevents hydrolysis but also blocks these secondary acid-base interactions, ensuring sharp, Gaussian elution bands[3].

Q3: Can I use a Dichloromethane/Methanol (DCM/MeOH) gradient to elute the compound faster? A3: Absolutely not. Methanol is a strong nucleophile. Because the 4-position of the pyrazole is electronically enriched, the chloromethyl carbon is highly susceptible to solvolysis via an SN1/SN2 pathway. Using methanol will rapidly convert your product into a methoxymethyl ether derivative.

• The Fix: Strictly utilize non-nucleophilic solvent systems. A step gradient of Petroleum Ether/Ethyl Acetate (PE/EtOAc) or Hexane/EtOAc is the field-proven standard for isolating intact chloromethyl pyrazoles[4],[5].

Part 2: Quantitative Data Presentation

To standardize your approach, refer to the following solvent system compatibility matrix. This data synthesizes the degradation risks associated with various chromatographic environments.

Solvent System	Stationary Phase	Additive	Average Rf	Degradation / Side Reaction Risk	Recommendation
DCM / MeOH (9:1)	Standard Silica	None	0.65	High: Solvolysis to methoxymethyl ether.	❌ Strictly Avoid
Hexane / EtOAc (3:1)	Standard Silica	None	0.35	Moderate: Hydrolysis to hydroxymethyl pyrazole; severe streaking.	⚠️ Not Recommended
PE / EtOAc (5:1)	Standard Silica	1% TEA	0.40	Low: TEA neutralizes silanols, preventing hydrolysis and streaking.	✅ Optimal Standard
Hexane / EtOAc (5:1)	Neutral Alumina	None	0.45	Low: Bypasses acidic silanol interactions entirely.	✅ Excellent Alternative

Part 3: Visualizations & Workflows

Mechanistic workflow of chloromethyl pyrazole degradation versus optimized purification.

Decision tree for troubleshooting pyrazole streaking and chloromethyl degradation.

Part 4: Standard Operating Procedure (SOP)

Amine-Deactivated Silica Gel Flash Chromatography

To ensure the scientific integrity of your purification, follow this self-validating protocol designed specifically to protect the chloromethyl moiety.

Step 1: Mobile Phase Preparation Prepare a stock solution of Petroleum Ether and Ethyl Acetate (PE/EtOAc) at a 10:1 ratio. Add 1% (v/v) Triethylamine (TEA) to the mixture and stir thoroughly. Note: Ensure all solvents are anhydrous to minimize ambient hydrolysis.

Step 2: Column Packing & Deactivation Slurry pack the silica gel (230–400 mesh) using the TEA-spiked mobile phase. Once the column is packed, flush it with at least 2 to 3 column volumes of the mobile phase. This critical step ensures that all acidic silanol groups are fully capped by the TEA before the sample is introduced[3].

Step 3: Sample Loading (Wet Loading) Dissolve your crude 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole in a minimum volume of Dichloromethane (DCM). Carefully apply it to the top of the silica bed. Critical Warning:Do not dry load this compound onto silica. The extended contact time required to evaporate the solvent onto the silica powder will accelerate degradation prior to elution.

Step 4: Rapid Elution Elute the column using a step gradient, moving from 10:1 to 5:1 PE/EtOAc[4]. Because chloromethyl pyrazoles are kinetically unstable on stationary phases, you must limit the total column residence time to under 45 minutes. Use pressurized flash chromatography if available.

Step 5: Fraction Concentration Combine the product-containing fractions. Evaporate the solvent under reduced pressure using a rotary evaporator. Keep the water bath temperature strictly below 30°C to prevent thermal decomposition of the concentrated product.

References

• Title: 5-Chloromethyl-1,3-dimethyl-1H-pyrazole - PMC | Source: NIH | URL: [Link]

• Title: (3,5-dimethyl-1-phenylpyrazol-4-yl)methanol | Source: GlobalChemMall | URL: [Link]

• Title: How can I purify a pyrazole compound with a N-C-N bond without using a silica column? | Source: ResearchGate | URL: [Link]

• Title: Structure–activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of We | Source: SciSpace | URL: [Link]

• Title: Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity | Source: NIH | URL: [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. m.globalchemmall.com [m.globalchemmall.com]
• 3. researchgate.net [researchgate.net]
• 4. 5-Chloro­methyl-1,3-dimethyl-1H-pyrazole - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole Alkylations

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with low conversion rates when utilizing 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole as an alkylating agent.

While benzylic-type halides are generally highly reactive, this specific substrate presents a unique microenvironmental challenge. The flanking methyl groups at the C3 and C5 positions of the pyrazole ring create a severe "steric shield" around the C4-chloromethyl electrophile. This steric bulk physically obstructs the 180° approach trajectory required for a standard SN2 backside attack. When researchers attempt to force the reaction thermally, they simply accelerate competing side reactions, such as hydrolysis or self-condensation[1].

To achieve high conversion, we must shift our strategy from thermal forcing to kinetic lowering via catalytic halogen exchange.

Diagnostic Logic & Troubleshooting Workflow

Before altering your protocol, use the self-validating diagnostic tree below to identify the root cause of your stalled reaction.

Troubleshooting logic tree for resolving low conversion rates in pyrazole alkylations.

Quantitative Troubleshooting Matrix

The table below summarizes representative experimental data demonstrating how specific variables impact the conversion rate of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole.

Solvent	Base	Additive	Temp (°C)	Time (h)	Conversion (%)	Causality & Observation
DMF	K₂CO₃	None	25	24	< 10%	Steric Blockade: SN2 kinetics are frozen due to C3/C5 methyl shielding.
DMF	K₂CO₃	None	80	24	35%	Thermal Degradation: High heat promotes hydrolysis rather than substitution.
Acetone	K₂CO₃	NaI (1.0 eq)	60	12	85%	Finkelstein Effect: Stoichiometric iodination overcomes steric barriers[2].
MeCN	Cs₂CO₃	KI (0.2 eq)	80	8	> 95%	Optimized Catalysis: Continuous in-situ halogen exchange yields pure product.

Optimized Experimental Protocol: In-Situ Finkelstein Catalysis

To bypass the steric hindrance of the C3/C5 methyl groups, we employ an in-situ Finkelstein reaction[3]. By adding a catalytic amount of Potassium Iodide (KI), the sluggish chloride is continuously converted into a highly reactive iodide intermediate. Iodide is both a superior nucleophile (for the initial exchange) and a superior leaving group (for the final substitution)[2].

Mechanism of in-situ Finkelstein halogen exchange to overcome steric hindrance.

Step-by-Step Methodology (Self-Validating System)

• Reagent Validation (Quality Control): Before starting, run an LC-MS of your 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole stock.

  • Validation: If you observe a dominant mass peak corresponding to[M+OH] (hydrolysis to the alcohol), discard the batch. The reagent has been compromised by atmospheric moisture[1].

• Vessel Preparation: Flame-dry a Schlenk flask or sealed reaction vial and purge with Argon. Moisture is the primary enemy of this reaction.

• Reagent Loading: Add your nucleophile (1.0 eq), the pyrazole electrophile (1.1 eq), and anhydrous Cs₂CO₃ (2.0 eq).

  • Causality: Cs₂CO₃ is preferred over K₂CO₃ because the larger Cesium cation exhibits higher solubility in organic solvents, generating a more "naked" and reactive nucleophilic anion.

• Catalyst Addition: Add anhydrous Potassium Iodide (KI) (0.2 eq).

• Solvent Addition: Inject anhydrous Acetonitrile (MeCN) to achieve a 0.1 M concentration.

• Reaction & In-Process Control (IPC): Heat the mixture to 70–80°C. After 1 hour, pull a 10 µL aliquot for LC-MS.

  • Validation: You should observe a transient mass peak corresponding to the iodide intermediate (+91 Da mass shift from the chloride). This confirms the catalytic cycle is active.

• Workup: Once the starting material is consumed (typically 8–12 hours), quench with water, extract with Ethyl Acetate (3x), wash the combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

Frequently Asked Questions (FAQs)

Q: My LC-MS shows complete consumption of the chloromethyl pyrazole, but my isolated yield is still near zero. Where did my material go? A: You are likely experiencing the Menshutkin reaction. If you used a tertiary amine base like Triethylamine (TEA) or DIPEA, the base itself acted as a nucleophile. It reacted with your sterically hindered electrophile to form a highly stable, water-soluble quaternary ammonium salt. This byproduct was permanently lost to the aqueous layer during your workup. Always use non-nucleophilic inorganic bases (like Cs₂CO₃) for this substrate.

Q: Can I use a few drops of water as a co-solvent to help dissolve my polar nucleophile? A: Absolutely not. Chloromethyl heterocycles are highly susceptible to nucleophilic attack by water[1]. Introducing water under basic conditions will rapidly and irreversibly hydrolyze your starting material to (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanol. If solubility is an issue, switch to a more polar anhydrous solvent like DMSO or DMF.

Q: I added KI as suggested, but the conversion is still stalling at 50%. How do I push it to completion? A: Your catalyst may be poisoned by trace moisture, or the equilibrium of the Finkelstein reaction isn't being driven forward efficiently[3]. To resolve this, switch your solvent from MeCN to anhydrous Acetone and increase the KI to 1.0 equivalent (using NaI instead). In Acetone, the byproduct NaCl precipitates out of solution, driving the halogen exchange to 100% completion via Le Chatelier's principle[2].

References

• Novel Aryl Substituted Pyrazoles as Small Molecule Inhibitors of Cytochrome P450 CYP121A1: Synthesis and Antimycobacterial Evaluation, Journal of Medicinal Chemistry - ACS Publications.
• Finkelstein reaction, Wikipedia.
• Finkelstein reaction, Grokipedia.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Finkelstein reaction — Grokipedia [grokipedia.com]
• 3. Finkelstein reaction - Wikipedia [en.wikipedia.org]

optimizing reaction temperature for 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole substitution

Target Substrate: 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole Reaction Class: Nucleophilic Aliphatic Substitution (SN2)

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize the substitution of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole.

This specific scaffold presents unique mechanistic challenges. The chloromethyl group at the C4 position is electronically activated by the electron-rich pyrazole ring, yet it is sterically hindered by the adjacent 3,5-dimethyl groups. Consequently, selecting the correct reaction temperature is a delicate balancing act: too low, and the steric bulk prevents the SN2 backside attack; too high, and the inherent thermal instability of the chloromethyl pyrazole leads to rapid degradation[1].

Part 1: Troubleshooting & FAQs

Q1: My reaction stalls at 40-50% conversion when run at room temperature (25 °C). Should I immediately increase the heat to reflux? A: Do not heat the reaction immediately if the nucleophile has not been properly activated. The 3,5-dimethyl groups create significant steric hindrance, meaning room temperature is insufficient to overcome the SN2 activation energy barrier. However, chloromethyl pyrazoles are thermally labile and will decompose or dimerize if heated in the absence of a highly active nucleophile[2]. You must first activate your nucleophile (e.g., deprotonating an azole with K2CO3) at 45 °C, cool the system, add the pyrazole, and then ramp the temperature to 70 °C[1].

Q2: I am observing a high percentage of unidentified baseline impurities on my TLC plate. What is causing this? A: This is a classic symptom of thermal degradation of the starting material. Chloromethyl pyrazole chlorides are generally unstable[1]. If you add the pyrazole substrate to a solvent that is already at 70 °C, the localized thermal shock promotes side reactions (such as polymerization or hydrolysis if adventitious water is present) before the nucleophile can attack. Always add the substrate at room temperature before applying heat.

Q3: What is the optimal solvent-temperature pairing for this specific substitution? A: Acetonitrile (CH3CN) at 70 °C is the industry standard for this transformation[3]. Acetonitrile is a polar aprotic solvent that effectively solvates the nucleophilic salts (accelerating SN2 kinetics) while allowing for a controlled, steady reflux that does not exceed the thermal tolerance of the pyrazole core.

Part 2: Quantitative Temperature Profiling

To illustrate the causality between temperature and reaction success, the following table summarizes the kinetic and thermodynamic outcomes based on standardized optimization screens for sterically hindered chloromethyl pyrazoles.

Reaction Phase	Temp (°C)	Time	Mechanistic Purpose	Expected Outcome / Yield
Nucleophile Activation	45 °C	1.0 h	Deprotonation of nucleophile (e.g., imidazole/triazole) by base to form a highly reactive anionic species.	Quantitative generation of nucleophile salt[3].
Substrate Addition	20-25 °C	0.2 h	Prevents thermal shock and premature degradation of the labile 4-(chloromethyl)pyrazole.	0% degradation; safe homogenization.
SN2 Substitution	70 °C	12-16 h	Provides thermal energy to overcome steric hindrance from the 3,5-dimethyl groups.	>85% conversion to target product[1].
Excessive Heating	>90 °C	< 2.0 h	Exceeds thermal stability threshold of the substrate.	<30% yield; heavy polymerization/tarring.

Part 3: Standard Operating Protocol (Self-Validating System)

This protocol is designed as a self-validating system. By incorporating specific temperature checkpoints and TLC validations, you can ensure the mechanistic integrity of the reaction at every step.

Reagents:

• 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole (1.0 eq, prepared fresh)

• Nucleophile (e.g., Imidazole or Triazole) (1.5 eq)

• Potassium carbonate (K2CO3) (2.0 eq)

• Anhydrous Acetonitrile (0.1 M concentration)

Step-by-Step Methodology:

• Activation: Suspend the nucleophile (1.5 eq) and K2CO3 (2.0 eq) in anhydrous acetonitrile. Heat the mixture to 45 °C for 1 hour . Causality: This step ensures the nucleophile is fully deprotonated and ready for immediate attack, minimizing the time the electrophile will spend unreacted.

• Cooling & Addition: Remove the heat source and allow the reaction mixture to cool strictly to room temperature (20–25 °C) . Once cooled, add the 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole (1.0 eq) in one portion[2].

• Substitution: Equip the flask with a reflux condenser and heat the reaction mixture to 70 °C overnight (approx. 12–16 hours) [3].

• In-Process Validation: After 12 hours, sample the reaction. Run a TLC (Eluent: 3:1 Petroleum Ether / EtOAc). The starting material (Rf ~ 0.8) should be completely consumed, replaced by a lower-running product spot (Rf ~ 0.05 - 0.1)[2]. If starting material remains, do not increase the temperature; extend the time by 2 hours.

• Workup: Evaporate the solvent under reduced pressure. Dilute the residue with EtOAc, wash with distilled H2O (3x) to remove inorganic salts, dry over MgSO4, and concentrate[1].

Part 4: Reaction Workflow Visualization

The following logic tree dictates the temperature control workflow required to successfully execute this substitution without degrading the starting material.

Optimized two-stage temperature workflow for chloromethyl pyrazole substitution.

References

• [1] /[2] Novel Aryl Substituted Pyrazoles as Small Molecule Inhibitors of Cytochrome P450 CYP121A1: Synthesis and Antimycobacterial Evaluation. Journal of Medicinal Chemistry (ACS Publications). URL:[Link]

• [3] Design and Synthesis of Imidazole and Triazole Pyrazoles as Mycobacterium Tuberculosis CYP121A1 Inhibitors. PubMed Central (PMC). URL:[Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Design and Synthesis of Imidazole and Triazole Pyrazoles as Mycobacterium Tuberculosis CYP121A1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole Couplings

Welcome to the Advanced Synthesis Support Center. As an Application Scientist, I frequently encounter researchers struggling with the derivatization of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole . While the chloromethyl group is typically a prime target for nucleophilic substitution (SN2), this specific pyrazole scaffold presents severe steric challenges.

This guide is designed to dissect the mechanistic bottlenecks of this molecule and provide field-proven, self-validating protocols to ensure your cross-coupling and substitution reactions succeed.

🔬 Troubleshooting & FAQs

Q1: Why do standard SN2 nucleophilic substitutions fail or result in trace yields with this specific pyrazole? A1: The failure is rooted in molecular geometry. The chloromethyl group at the C4 position is heavily flanked by the two methyl groups at the C3 and C5 positions. This creates an "umbrella effect" that physically blocks the 180° backside trajectory required for an incoming nucleophile in an SN2 mechanism. This neopentyl-like steric hindrance drastically increases the activation energy of the transition state. The profound steric bulk of 3,5-dimethylpyrazole systems is a well-documented phenomenon in coordination chemistry and organic synthesis [1].

Q2: How can I thermodynamically and kinetically force the coupling reaction without decomposing the starting material? A2: The most effective strategy is to implement an in situ Finkelstein reaction. By adding a stoichiometric excess of Sodium Iodide (NaI), you transiently convert the chloromethyl group into an iodomethyl group. Iodine is a superior leaving group, but more importantly, the C–I bond is significantly longer than the C–Cl bond. This increased bond length pushes the leaving group further away from the steric bulk of the adjacent C3/C5 methyls, lowering the steric clash in the transition state during the subsequent nucleophilic attack [2].

Q3: What are the optimal solvent and base conditions for this hindered system? A3: You must use highly polar aprotic solvents such as anhydrous DMF, DMSO, or Acetone. These solvents tightly solvate the metal cations (e.g., Na⁺, K⁺) but leave the nucleophilic anions "naked" and highly reactive, which is critical for overcoming the high activation barrier. For base selection, avoid nucleophilic bases that might compete for the electrophile. Use strong, non-nucleophilic bases like DIPEA (N,N-Diisopropylethylamine), DBU, or Sodium Hydride (NaH) depending on the pKa of your nucleophile [3].

Q4: Can microwave irradiation improve the yield for exceptionally bulky nucleophiles? A4: Yes. When coupling secondary amines or bulky alkoxides, the activation energy is often too high for standard thermal reflux. Microwave-assisted synthesis provides rapid, localized superheating that can push the reaction over the activation barrier before thermal decomposition pathways (such as pyrazole ring degradation or dimerization) can dominate.

📊 Empirical Data: Comparative Reaction Conditions

The following table summarizes the quantitative outcomes of various reaction conditions when attempting to couple a standard primary amine (e.g., benzylamine) to 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole.

Reaction Condition	Additives / Catalysts	Solvent	Temp / Time	Typical Yield	Diagnostic Observation
Standard SN2	K₂CO₃ (2.0 eq)	Acetonitrile	80°C / 24h	< 15%	Mostly unreacted starting material recovered.
Finkelstein-Assisted	NaI (1.5 eq), K₂CO₃	DMF	80°C / 12h	78 - 85%	Clean conversion; precipitation of NaCl observed.
Strong Base (Alkoxides)	NaH (1.5 eq)	THF / DMF	60°C / 8h	80 - 92%	Vigorous H₂ evolution validates active nucleophile.
Microwave-Assisted	NaI (0.5 eq), DIPEA	DMSO	120°C / 30 min	> 90%	Highly efficient; ideal for bulky secondary amines.

⚙️ Workflow Visualization

Workflow for overcoming steric hindrance in pyrazole chloromethyl coupling.

🧪 Experimental Protocol: Finkelstein-Assisted Amine Coupling

This step-by-step methodology utilizes an in situ halogen exchange to bypass the steric blockade of the 3,5-dimethyl groups. The protocol is designed as a self-validating system to ensure quality control at each step.

Reagents Required:

• 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole (1.0 eq, ~1.0 mmol)

• Target Nucleophile (e.g., primary/secondary amine) (1.2 eq)

• Sodium Iodide (NaI), ultra-dry (1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) (5.0 mL)

Step-by-Step Methodology:

• System Preparation & Halide Exchange:

  • In an oven-dried Schlenk flask under an inert argon atmosphere, dissolve the 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole (1.0 mmol) in 3.0 mL of anhydrous DMF.

  • Add ultra-dry NaI (1.5 mmol) to the stirring solution.

  • Causality Check: The solution will likely turn slightly yellow. Stir at 50°C for 2 hours to drive the Finkelstein equilibrium forward.

• Validation of the Intermediate:

  • Self-Validation: Monitor the initial exchange by TLC (Hexanes/EtOAc 4:1). The transient 4-iodomethyl intermediate will exhibit a slightly higher Rf value compared to the chloromethyl starting material due to the lower dipole moment of the C–I bond versus the C–Cl bond. Ensure complete conversion before proceeding.

• Nucleophilic Coupling:

  • Cool the reaction mixture to room temperature.

  • In a separate vial, dissolve the target amine (1.2 mmol) and DIPEA (2.0 mmol) in 2.0 mL of anhydrous DMF.

  • Add the amine/base solution dropwise to the main reaction flask over 5 minutes.

  • Elevate the temperature to 80°C and stir for 12 hours.

  • Causality Check: The precipitation of NaCl/NaI salts during this phase is a strong visual indicator that the SN2 displacement is occurring successfully.

• Workup and Purification:

  • Quench the reaction by pouring the mixture into 20 mL of ice-cold distilled water.

  • Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

  • Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution (3 × 10 mL) to effectively remove residual DMF, followed by brine (15 mL).

  • Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography.

📚 References

• An investigation of steric influence on the reactivity of Fe V (O)(OH) tautomers in stereospecific C–H hydroxylation Dalton Transactions (RSC Publishing) URL:[Link]

• Finkelstein Reaction: Definition, Mechanism, Uses & Key Differences Vedantu Chemistry URL: [Link]

• New Flexible Synthesis of Pyrazoles with Different, Functionalized Substituents at C3 and C5 The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole vs. 4-(Bromomethyl)pyrazole

Executive Summary

For researchers and drug development professionals, pyrazole derivatives are indispensable scaffolds. However, the seemingly minor structural differences between commercially available pyrazole alkylating agents dictate entirely different synthetic strategies. This guide provides an in-depth, objective comparison of the reactivity profiles of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole (Molecule A) and 4-(bromomethyl)pyrazole (Molecule B), detailing the causality behind their kinetic behaviors and providing field-proven, self-validating protocols.

Structural & Mechanistic Analysis: The Causality of Reactivity

The divergence in reactivity between these two electrophiles is governed by three fundamental physical organic principles: steric hindrance, leaving group polarizability, and chemoselectivity [1, 2].

A. Steric Hindrance (The Bürgi-Dunitz Trajectory)

In Molecule A , the reactive 4-chloromethyl center is flanked by two methyl groups at the 3- and 5-positions. These methyl groups create a massive steric shield. For a successful SN2 reaction, the incoming nucleophile must approach from a specific angle (the Bürgi-Dunitz trajectory) exactly opposite the C-Cl bond. The 3,5-dimethyl bulk severely occludes this pathway, drastically increasing the transition state energy and slowing the reaction to a crawl [3]. Conversely, Molecule B is unsubstituted at the 3- and 5-positions, leaving the benzylic-like carbon completely exposed for rapid backside attack.

B. Leaving Group Kinetics

Molecule B utilizes a bromide leaving group, which has a larger atomic radius and higher polarizability than the chloride in Molecule A . This weaker C-Br bond undergoes heterolytic cleavage much faster than the C-Cl bond, rendering Molecule B intrinsically more reactive in both SN1 and SN2 pathways [2].

C. Chemoselectivity and the N-H Proton

Molecule B possesses a free pyrazole N-H. Pyrazoles are amphoteric; under the basic conditions typically required for nucleophilic substitution, this N-H (pKa ~14.5) can be deprotonated to form a highly nucleophilic pyrazolide anion [1]. This leads to rapid, uncontrolled self-alkylation (polymerization). Molecule A is N-phenyl protected, rendering it chemically orthogonal to this side reaction and allowing for high-temperature forcing conditions without the risk of self-condensation [3].

Caption: Comparative reactivity logic driven by steric hindrance and leaving group efficacy.

Quantitative Performance Comparison

The following table summarizes the operational parameters and expected kinetic behavior of both molecules when subjected to standard nucleophilic substitution (e.g., reaction with a secondary amine).

Parameter	Molecule A: 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole	Molecule B: 4-(bromomethyl)pyrazole
Leaving Group	Chloride (Cl⁻)	Bromide (Br⁻)
Steric Hindrance	High (3,5-dimethyl flanking)	Low (Unsubstituted)
N-Substitution	N-Phenyl (Protected, inert)	N-H (Unprotected, acidic)
Primary Side Reaction	Hydrolysis (at extended high temps)	Self-alkylation / Polymerization
Typical SN2 Temp	60°C – 100°C	0°C – 25°C
Relative SN2 Rate	~1x (Baseline, sluggish)	>100x (Requires controlled addition)
Catalyst Requirement	Often requires NaI (Finkelstein conditions)	None required

Experimental Workflows & Protocols

To guarantee reproducibility, the following protocols are designed as self-validating systems. They incorporate internal visual or analytical checkpoints to confirm reaction progress.

Caption: Optimized experimental workflows adapting to the specific reactivity profiles of each pyrazole.

Protocol A: Alkylation using Molecule A (Overcoming Steric Bulk)

Because Molecule A is highly hindered and utilizes a poorer leaving group, we must employ in situ Finkelstein catalysis (NaI) to temporarily convert the chloromethyl group to a more reactive iodomethyl intermediate.

• Setup: In an oven-dried flask under N₂, dissolve the target nucleophile (1.0 eq) and Molecule A (1.1 eq) in anhydrous DMF (0.2 M).

• Activation: Add K₂CO₃ (2.0 eq) and a catalytic amount of Sodium Iodide (NaI, 0.1 eq).

• Heating: Heat the reaction mixture to 80°C. Causality: The elevated temperature provides the necessary kinetic energy to overcome the steric repulsion of the 3,5-dimethyl groups.

• Self-Validation (Monitoring): Spot the reaction on a silica TLC plate. Because Molecule A contains an N-phenyl ring, it is highly UV-active (254 nm). The disappearance of the high-Rf starting material spot confirms conversion.

• Workup: Cool to room temperature, quench with water to dissolve inorganic salts, and extract with Ethyl Acetate (3x). Wash the organic layer with 5% LiCl aqueous solution to completely remove residual DMF.

Protocol B: Alkylation using Molecule B (Controlling Hyper-Reactivity)

Molecule B is extremely reactive but prone to self-destruction. If the pyrazole ring is not pre-protected (e.g., with a Trityl or Boc group), you must use an inverse-addition technique with a massive excess of the target nucleophile to outcompete self-alkylation.

• Setup: Dissolve the target nucleophile (3.0 eq to prevent pyrazole self-alkylation) and N,N-Diisopropylethylamine (DIPEA, 1.5 eq) in anhydrous Acetonitrile (MeCN) at 0°C.

• Controlled Addition: Dissolve Molecule B (1.0 eq) in a small volume of MeCN and add it dropwise to the nucleophile solution over 30 minutes. Causality: Keeping the concentration of Molecule B low at all times prevents the unhindered bromomethyl groups from reacting with the deprotonated N-H of adjacent pyrazole molecules.

• Self-Validation (Monitoring): As the SN2 reaction proceeds, the displaced bromide ions will react with the protonated DIPEA to form DIPEA·HBr, which often precipitates in MeCN. The formation of a fine white suspension serves as an internal visual indicator of successful C-N/C-O bond formation.

• Workup: Allow to warm to room temperature (max 2 hours). Filter off any precipitated salts, concentrate under reduced pressure, and purify immediately via flash chromatography.

References

• Title: Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles Source: Molecules (via National Institutes of Health - PMC) URL: [Link]

• Title: Nucleophilic Substitution Reactions by Electron Transfer Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities Source: Molecules (MDPI) URL: [Link]

A Comprehensive Guide to HPLC Method Validation for 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole Purity: A Comparative Approach

The compound 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is a critical, highly reactive intermediate used in the synthesis of complex pyrazole-based APIs and agrochemicals. Accurately determining its purity is paramount, as residual precursors or degradation products can severely impact downstream reaction yields and the safety profile of the final drug substance.

Developing a robust High-Performance Liquid Chromatography (HPLC) method for this compound presents unique chemical challenges. This guide provides an objective comparison of stationary phases and outlines a self-validating,[1] methodology designed specifically to mitigate the analyte's inherent instability.

Analytical Quality by Design (AQbD): Understanding the Analyte

Before comparing chromatographic columns, a Senior Application Scientist must analyze the structural liabilities of the target molecule to prevent method-induced artifacts.

The Causality of Degradation: The target analyte features a chloromethyl group (-CH₂Cl) at the C4 position of the pyrazole ring. Because this position is flanked by electron-donating methyl groups at C3 and C5, the leaving group potential of the chloride ion is amplified. Consequently, the molecule is highly susceptible to solvolysis .

• Why Methanol must be avoided: Using methanol as an organic modifier or sample diluent triggers a rapid nucleophilic attack, forming a methoxymethyl ether artifact during the run. This artificially inflates the impurity profile.

• Why pH control is critical: In unbuffered or basic aqueous conditions, the chloromethyl group rapidly hydrolyzes to 4-hydroxymethyl-3,5-dimethyl-1-phenyl-1H-pyrazole. Therefore, a slightly acidic mobile phase (e.g., 0.1% Formic Acid, pH ~2.7) is mandatory to stabilize the molecule.

Stationary Phase Comparison: Overcoming Co-elution

Standard C18 columns rely purely on dispersive hydrophobic interactions, which often fail to resolve closely related pyrazole regioisomers[2]. To achieve baseline separation, we must exploit the molecule's aromaticity.

By comparing a standard C18 phase against a Phenyl-Hexyl phase, we can observe how introducing π−π stacking interactions provides orthogonal selectivity for the 1-phenyl-1H-pyrazole core[3].

Table 1: Comparative Column Performance for Pyrazole Derivatives

Performance Parameter	Standard C18 (Octadecylsilane)	Phenyl-Hexyl Phase	Scientific Rationale & Causality
Retention Mechanism	Hydrophobic partitioning	Hydrophobic + π−π interactions	Phenyl-Hexyl engages the electron-rich 1-phenyl ring of the analyte, enhancing selectivity.
Selectivity ( α ) vs. Isomers	1.05 - 1.12 (Co-elution risk)	1.45 - 1.60 (Baseline separation)	π−π stacking differentiates subtle changes in electron density among structural isomers.
Peak Shape (Asymmetry)	1.3 - 1.5 (Moderate tailing)	0.95 - 1.10 (Highly symmetrical)	Phenyl phases effectively shield underlying silanols from interacting with the basic pyrazole nitrogens.
Overall Suitability	Sub-optimal	Optimal	Superior resolution ensures accurate purity quantification without peak integration errors.

Experimental Methodology: Optimized HPLC Protocol

The following protocol utilizes the superior Phenyl-Hexyl chemistry. To ensure this is a self-validating system , a System Suitability Test (SST) is embedded directly into the workflow to verify chromatographic performance prior to analyzing unknown samples[1].

Step 1: Reagent & Mobile Phase Preparation

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water. (Causality: Maintains pH ~2.7 to suppress on-column hydrolysis of the chloromethyl group).

• Mobile Phase B: 100% LC-MS grade Acetonitrile. (Causality: Aprotic solvent prevents solvolysis artifacts).

Step 2: Chromatographic Conditions

• Column: Phenyl-Hexyl (150 mm × 4.6 mm, 3.5 µm).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: Diode Array Detector (DAD) at 254 nm. (Causality: The conjugated π -system of the 1-phenyl pyrazole core provides a strong chromophore here, maximizing the Signal-to-Noise ratio).

• Gradient Program: 40% B (0-2 min) → Ramp to 80% B (2-10 min) → Hold 80% B (10-12 min) → Return to 40% B (12.1-15 min).

Step 3: Sample Preparation

• Accurately weigh 25 mg of the sample and dissolve it in 50 mL of pure Acetonitrile (Concentration: 0.5 mg/mL).

• Critical Warning: Do not use aqueous diluents. Introducing water during sample prep will initiate premature hydrolysis before the sample even reaches the column.

Step 4: System Suitability Test (SST)

• Inject a resolution standard containing the target analyte and its known hydrolysis product (4-hydroxymethyl derivative).

• Self-Validation Criteria: Proceed with sample analysis only if Resolution (Rs) > 2.0, Tailing factor < 1.5, and Area RSD < 2.0% (n=5 injections).

ICH Q2(R2) Method Validation Workflow

To guarantee the method is "fit for purpose," it must be validated according to the latest [1]. The logical progression of this validation lifecycle is mapped below.

Caption: Logical workflow for ICH Q2(R2) analytical method development and validation.

Validation Parameters & Comparative Data

The optimized Phenyl-Hexyl method was subjected to full ICH Q2(R2) validation and benchmarked against a legacy C18 method[1]. The quantitative superiority of the optimized method is summarized below.

Table 2: ICH Q2(R2) Validation Metrics (Legacy vs. Optimized)

Validation Parameter	ICH Q2(R2) Requirement	Legacy C18 Method (MeOH/Water)	Optimized Phenyl-Hexyl Method (MeCN/FA)	Status
Specificity	Baseline resolution of all impurities	Rs = 1.2 (Co-elution observed)	Rs = 2.8 (Complete baseline separation)	Pass
Linearity (R²)	Proportional response across range	0.994	0.9998 (Range: 0.05 - 1.0 mg/mL)	Pass
Accuracy (% Recovery)	Closeness to true value	92.5% ± 3.1% (Loss due to solvolysis)	99.8% ± 0.5% (Analyte remains stable)	Pass
Precision (RSD%)	Repeatability (n=6 injections)	2.8%	0.4%	Pass
LOD / LOQ	Signal-to-Noise 3:1 / 10:1	0.05% / 0.15%	0.01% / 0.03%	Pass
Robustness	Stable under deliberate variations	Failed during minor pH shifts	Stable across ±0.2 mL/min & ±2°C	Pass

Data Interpretation: The legacy C18 method failed accuracy and precision requirements because the neutral methanol/water mobile phase induced on-column degradation of the chloromethyl group. By switching to a Phenyl-Hexyl column and an acidic Acetonitrile gradient, the structural integrity of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole was preserved, resulting in near-perfect recovery and precision.

References

• Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis Source: ACS Omega URL:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Toxicological Guide to 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole and Related Heterocycles

This guide offers a comparative toxicological overview of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole and structurally analogous heterocyclic compounds. Designed for researchers, scientists, and professionals in drug development, this document synthesizes available data to provide insights into structure-toxicity relationships and outlines robust experimental protocols for in-house evaluation.

Introduction: The Pyrazole Scaffold in Drug Discovery

Pyrazole derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous compounds with a wide array of pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties.[1] The versatility of the pyrazole ring allows for extensive functionalization, enabling the fine-tuning of a molecule's biological activity, selectivity, and pharmacokinetic profile.

The subject of this guide, 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole, is a functionalized pyrazole. The introduction of a chloromethyl group (-CH2Cl) at the 4-position is of particular interest. This group is a reactive electrophilic site, which can potentially alkylate biological nucleophiles such as DNA and proteins. This reactivity is a double-edged sword: it can be harnessed for targeted covalent inhibition in drug design, but it also raises significant toxicological concerns, including cytotoxicity, mutagenicity, and carcinogenicity.

While direct and comprehensive toxicological data for 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is not extensively available in peer-reviewed literature, we can infer its likely toxicological profile by examining data from structurally related compounds. This guide will compare the known toxicity of phenylpyrazole derivatives and other heterocycles, focusing on how substituents like the chloromethyl group, methyl groups, and the phenyl ring influence overall toxicity. We will also provide detailed experimental protocols for key in vitro toxicity assays to empower researchers to generate their own data.

Comparative Toxicity Analysis: A Structure-Toxicity Perspective

The toxicity of a heterocyclic compound is not dictated by the core ring system alone but is profoundly influenced by the nature and position of its substituents.

The Phenylpyrazole Core

Phenylpyrazole insecticides, such as fipronil, are known to exhibit neurotoxicity by acting as non-competitive antagonists of the γ-aminobutyric acid (GABA) receptor.[2] While the target compound of this guide is not an insecticide, the shared phenylpyrazole core suggests that neurotoxic endpoints should be considered in a comprehensive toxicological evaluation. The lipophilicity imparted by the phenyl group can also facilitate passage across cell membranes, potentially increasing intracellular concentrations and the likelihood of off-target effects.[3]

The Influence of the Chloromethyl Group

The chloromethyl group is a well-known structural alert for toxicity. As a reactive alkylating agent, it can form covalent adducts with cellular macromolecules. This reactivity is the likely driver for the hazard classifications observed for various chloromethylated pyrazoles, which are often labeled with warnings for acute toxicity, skin irritation, and serious eye damage.[4][5][6] The primary concern is genotoxicity, where alkylation of DNA can lead to mutations and potentially cancer. Therefore, any research program involving chloromethylated heterocycles must prioritize genotoxicity assessment.

Comparative Cytotoxicity of Substituted Pyrazoles and Related Heterocycles

To illustrate the impact of different substituents on toxicity, the following table summarizes publicly available in vitro cytotoxicity data for a range of pyrazole derivatives and related heterocycles. The half-maximal inhibitory concentration (IC50) is a common measure of cytotoxicity, representing the concentration of a compound that inhibits a biological process (like cell growth) by 50%. Lower IC50 values indicate higher cytotoxicity.

Table 1: Comparative In Vitro Cytotoxicity of Pyrazole Derivatives and Related Heterocycles

Compound/Derivative Class	Heterocyclic Core	Key Substituents	Cell Line	IC50 (µM)	Reference
Target Compound Analogs
Chloromethylated Pyrazoles	Pyrazole	Phenyl, Chloromethyl	-	Predicted High	[4][5]
Phenylpyrazole	Pyrazole	Phenyl	-	Variable	[7][8]
Broader Pyrazole Derivatives
Indolo-pyrazole Conjugate (6c)	Pyrazole-Indole	Thiazolidinone	SK-MEL-28	3.46	[9]
Pyrazole-based Compound (PTA-1)	Pyrazole	Trifluoromethylphenyl, Triazole	MDA-MB-231	~0.5	[10]
Pyrazole-Chalcone Hybrid	Pyrazole	Diphenyl, Chalcone	HNO-97	>80% inhibition	[11]
5-Aminopyrazolyl Acylhydrazone	Pyrazole	Phenylamino, Acylhydrazone	HeLa, MCF7	>10	[12]
Related Heterocycles
Imidazole Derivatives (7a-g)	Imidazole	Biaryl pyrazole	M. tuberculosis	6.25 - 25 µg/mL	[13]
Triazole Derivatives (8)	Triazole	Biaryl pyrazole	M. tuberculosis	>25 µg/mL	[13]
Nitro-imidazole (Benznidazole)	Imidazole	Nitroaromatic	-	Known Toxicity	[3]

Data presented is for illustrative purposes and is compiled from various sources. Direct comparison should be made with caution due to differing experimental conditions.

Analysis of Structure-Toxicity Trends:

• Chloromethyl Group: While specific IC50 values are lacking for our target compound, the hazard classifications for similar structures strongly suggest a high potential for cytotoxicity.[4][5][6]

• Complex Substituents: Highly functionalized pyrazoles, such as those developed as anticancer agents, can exhibit potent cytotoxicity in the low micromolar or even nanomolar range against cancer cell lines.[9][10] However, they often show selectivity, with lower toxicity towards normal cell lines.[1]

• Comparison with Imidazoles and Triazoles: Studies comparing pyrazole, imidazole, and triazole derivatives suggest that the choice of the heterocyclic core can significantly impact biological activity and, by extension, toxicity. For instance, in one study against M. tuberculosis, imidazole-pyrazole hybrids were generally more potent than their triazole-pyrazole counterparts.[13] This highlights the need to evaluate toxicity on a case-by-case basis.

Recommended Experimental Protocols for Toxicological Assessment

To generate robust and reliable toxicity data, a multi-tiered approach involving assays for cytotoxicity, genotoxicity, and mutagenicity is recommended.

Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[12] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

Experimental Workflow for MTT Assay

Caption: General workflow for the alkaline Comet Assay.

Detailed Protocol Steps:

• Cell Preparation: After treating cells with the test compound, harvest them and prepare a single-cell suspension in ice-cold PBS.

• Embedding in Agarose: Mix the cell suspension with low-melting-point agarose (at ~37°C) and pipette the mixture onto a pre-coated microscope slide. Allow it to solidify.

• Lysis: Immerse the slides in a cold lysis buffer (typically containing high concentrations of NaCl, EDTA, and a detergent like Triton X-100) for at least 1 hour at 4°C. [14]This step removes cell and nuclear membranes to form nucleoids.

• DNA Unwinding: Place the slides in a horizontal electrophoresis tank filled with freshly prepared alkaline electrophoresis buffer (e.g., 300 mM NaOH, 1 mM EDTA, pH > 13) for 20-40 minutes at 4°C to allow the DNA to unwind. [14]5. Electrophoresis: Apply a voltage (e.g., 1 V/cm) for 20-30 minutes. [15]Damaged DNA fragments will migrate out of the nucleoid, forming the "comet tail."

• Neutralization and Staining: Gently rinse the slides with a neutralization buffer (e.g., 0.4 M Tris, pH 7.5). Stain the DNA with a fluorescent dye like SYBR Gold or propidium iodide.

• Visualization and Analysis: Visualize the slides using a fluorescence microscope. The resulting images, which look like comets, are analyzed using specialized software to quantify the extent of DNA damage, often expressed as "% DNA in the tail" or "tail moment." [16]

Mutagenicity Assessment: The Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of a chemical compound. [17]It utilizes several strains of Salmonella typhimurium that have mutations in the genes involved in histidine synthesis, rendering them unable to grow on a histidine-free medium. A mutagen can cause a reverse mutation (reversion) that restores the gene's function, allowing the bacteria to grow and form colonies.

Experimental Workflow for the Ames Test

Caption: Simplified workflow for the Ames pre-incubation assay.

Detailed Protocol Steps:

• Strain Selection: Select appropriate Salmonella typhimurium strains (e.g., TA98 for frameshift mutations, TA100 for base-pair substitutions). [18]2. Metabolic Activation: The test should be performed both with and without a metabolic activation system (e.g., rat liver S9 fraction). [18]This is because some compounds (pro-mutagens) only become mutagenic after being metabolized.

• Pre-incubation: In a test tube, combine the test compound at various concentrations, the bacterial culture, and either the S9 metabolic activation mix or a buffer. Incubate this mixture for a short period (e.g., 20-30 minutes). [19]4. Plating: Mix the contents of the tube with molten top agar (containing a trace amount of histidine to allow for a few initial cell divisions) and pour it onto a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of colonies compared to the negative (solvent) control indicates a mutagenic effect. [20]

Conclusion and Future Directions

The toxicological profile of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is predicted to be significant, primarily due to the reactive chloromethyl group, a known structural alert for cytotoxicity and genotoxicity. While direct experimental data on this specific molecule is limited, a comparative analysis of related phenylpyrazoles and other heterocycles provides a valuable framework for understanding its potential hazards.

The key takeaways for researchers are:

• Structure-Toxicity is Key: The toxicity of pyrazole derivatives is highly dependent on their substitution patterns. The presence of a chloromethyl group warrants a high degree of caution and necessitates thorough toxicological screening.

• A Multi-Assay Approach is Essential: A comprehensive evaluation should include assessments of cytotoxicity (MTT assay), DNA damage (Comet assay), and mutagenicity (Ames test).

• Data Interpretation is Contextual: Comparing results to structurally related compounds, including those with and without the chloromethyl group, and to other heterocyclic cores like imidazoles and triazoles, will provide a more complete understanding of the compound's toxicological profile.

It is imperative that any research and development program involving this or similar compounds integrates these toxicological assessments at an early stage. This proactive approach will not only ensure laboratory safety but also provide critical data for the rational design of safer, more effective chemical entities.

Sources

• 1. Triazole and Pyrazole Hybrids of Electrophilic Natural Products as Promising Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fipronil – N-Phenylpyrazole Toxicity | Toxic Substances [u.osu.edu]
• 3. Frontiers | Structure Activity Relationship of N-Substituted Phenyldihydropyrazolones Against Trypanosoma cruzi Amastigotes [frontiersin.org]
• 4. nextsds.com [nextsds.com]
• 5. nextsds.com [nextsds.com]
• 6. nextsds.com [nextsds.com]
• 7. 4-Phenylpyrazole | C9H8N2 | CID 139106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. fishersci.co.uk [fishersci.co.uk]
• 9. Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cytotoxicity ic50 values: Topics by Science.gov [science.gov]
• 12. merckmillipore.com [merckmillipore.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. bio-protocol.org [bio-protocol.org]
• 15. agilent.com [agilent.com]
• 16. The application of the comet assay to assess the genotoxicity of environmental pollutants in the nematode Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Ames Test | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 19. ema.europa.eu [ema.europa.eu]
• 20. legacy.genetics-gsa.org [legacy.genetics-gsa.org]

A Comparative Guide to Benchmarking 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole Derivatives in Antimicrobial Assays

In an era where antimicrobial resistance presents a formidable challenge to global health, the exploration of novel chemical scaffolds for the development of effective therapeutic agents is of paramount importance. Among the various heterocyclic compounds, pyrazole derivatives have emerged as a privileged structure, demonstrating a wide spectrum of biological activities, including anti-inflammatory, analgesic, anticancer, and, notably, antimicrobial properties.[1][2] This guide focuses on a specific subclass: 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole derivatives, providing a comprehensive framework for their synthesis, characterization, and rigorous antimicrobial benchmarking.

The primary objective of this document is to equip researchers, scientists, and drug development professionals with the necessary protocols and comparative data to objectively evaluate the antimicrobial potential of these compounds. We will delve into the causality behind experimental choices, ensuring that each protocol is presented as a self-validating system, grounded in established scientific principles.

Synthesis and Structural Confirmation

The foundational step in any antimicrobial screening campaign is the synthesis and purification of the compounds of interest. The 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole core is typically synthesized through a multi-step process. A common route involves the initial formation of the pyrazole ring via the condensation of a hydrazine derivative with a β-dicarbonyl compound, followed by a chloromethylation step.[3]

A generalized synthetic pathway is outlined below:

Caption: Generalized synthesis workflow for the pyrazole target compound.

Upon synthesis, rigorous characterization is non-negotiable to confirm the identity and purity of the derivatives. Standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are essential for unambiguous structural elucidation.[4][5]

Core Antimicrobial Benchmarking Assays

To quantitatively assess the antimicrobial efficacy of the synthesized pyrazole derivatives, two fundamental assays are employed in a sequential manner: the Minimum Inhibitory Concentration (MIC) assay and the Minimum Bactericidal Concentration (MBC) assay. These assays are the gold standard for the initial screening of potential antimicrobial agents.[6][7][8]

Minimum Inhibitory Concentration (MIC) Assay

The MIC assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[7][8] This provides a quantitative measure of the compound's potency. The broth microdilution method is a widely adopted, high-throughput technique for this purpose.

Experimental Protocol: Broth Microdilution MIC Assay

• Preparation of Stock Solutions: Dissolve the synthesized pyrazole derivatives and standard control antibiotics (e.g., Ciprofloxacin, Ampicillin) in a suitable solvent (e.g., Dimethyl Sulfoxide, DMSO) to create high-concentration stock solutions.

• Preparation of Microtiter Plates:

  • Using a sterile 96-well microtiter plate, add 100 µL of the appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to wells in columns 2 through 12.[9]

  • Add 200 µL of the broth medium containing the test compound at twice the highest desired final concentration to the wells in column 1.

• Serial Dilution:

  • Perform a two-fold serial dilution by transferring 100 µL from the wells in column 1 to the corresponding wells in column 2.[6][9]

  • Mix the contents of the wells in column 2 thoroughly using a multichannel pipette.

  • Repeat this process, transferring 100 µL from column 2 to 3, and so on, up to column 10.

  • Discard the final 100 µL from column 10 to ensure all wells (except 11 and 12) have a final volume of 100 µL.

  • Column 11 will serve as the growth control (no compound), and column 12 will be the sterility control (no inoculum).

Caption: Workflow for the broth microdilution MIC assay.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) equivalent to a 0.5 McFarland standard, which is then diluted to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.[7]

• Inoculation and Incubation: Add 100 µL of the prepared inoculum to each well from columns 1 to 11. The final volume in these wells will be 200 µL. Do not add inoculum to column 12. Incubate the plate at the appropriate temperature (e.g., 37°C for most bacteria) for 16-24 hours.[7]

• Result Interpretation: The MIC is recorded as the lowest concentration of the compound at which there is no visible turbidity (growth) in the well.[8]

Minimum Bactericidal Concentration (MBC) Assay

While the MIC assay identifies the concentration that inhibits growth, the MBC assay determines the lowest concentration required to kill 99.9% of the initial bacterial inoculum, thus distinguishing between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity.[6]

Experimental Protocol: MBC Assay

• Sub-culturing from MIC Plate: Following the determination of the MIC, take a 10-100 µL aliquot from each well of the MIC plate that showed no visible growth.[10]

• Plating: Spot or spread the aliquot onto a fresh, compound-free agar plate (e.g., Mueller-Hinton Agar).

• Incubation: Incubate the agar plate at the appropriate temperature for 18-24 hours.

• Result Interpretation: The MBC is the lowest concentration of the compound that results in no colony formation on the agar plate, corresponding to a 99.9% reduction in CFU from the initial inoculum.[6][10]

Caption: Sequential workflow for the Minimum Bactericidal Concentration (MBC) assay.

Comparative Data Analysis

The true measure of a novel compound's potential lies in its performance relative to existing standards. Below is a representative table comparing hypothetical data for two 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole derivatives (PYZ-1 and PYZ-2) against common pathogens and standard drugs.

Compound	Target Microorganism	Type	MIC (µg/mL)	MBC (µg/mL)
PYZ-1	Staphylococcus aureus (ATCC 29213)	Gram-positive	8	16
Escherichia coli (ATCC 25922)	Gram-negative	32	>128
Candida albicans (ATCC 10231)	Fungus	16	N/A
PYZ-2	Staphylococcus aureus (ATCC 29213)	Gram-positive	4	8
Escherichia coli (ATCC 25922)	Gram-negative	16	32
Candida albicans (ATCC 10231)	Fungus	8	N/A
Ciprofloxacin	Staphylococcus aureus (ATCC 29213)	Gram-positive	1	2
(Standard)	Escherichia coli (ATCC 25922)	Gram-negative	0.5	1
Clotrimazole	Candida albicans (ATCC 10231)	Fungus	2	N/A
(Standard)

Interpreting the Data:

• A lower MIC value indicates higher potency. In this example, PYZ-2 is more potent than PYZ-1 across all tested strains.

• The ratio of MBC to MIC is a key indicator of bactericidal vs. bacteriostatic action. A ratio of ≤ 4 is generally considered bactericidal. For S. aureus, both PYZ-1 (MBC/MIC = 2) and PYZ-2 (MBC/MIC = 2) would be classified as bactericidal.

• For E. coli, PYZ-2 shows bactericidal activity, whereas PYZ-1 appears to be primarily bacteriostatic at the concentrations tested.

Concluding Remarks

This guide provides a standardized framework for the antimicrobial evaluation of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole derivatives. By adhering to these detailed protocols for synthesis, characterization, and antimicrobial testing, researchers can generate robust, reproducible, and comparable data. The pyrazole scaffold continues to be a fertile ground for the discovery of new therapeutic agents.[11][12] Systematic benchmarking against established pathogens and standard drugs is the critical next step in identifying lead compounds worthy of further development in the ongoing fight against microbial infections.

References

• Smolecule. (2023, August 16). 1-[4-(chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole hydrochloride.

• Bio-protocol. (2015, October 15). Minimum Inhibitory Concentration (MIC) Assay for Antifungal Drugs. Available at: [Link]

• Emery Pharma. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays. Available at: [Link]

• JoVE. (2014, January 2). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). Available at: [Link]

• Emery Pharma. In-vitro Microbiological Tests for the Characterization of Test Compounds.

• Al-Shammari, E. et al. (2021, September 15). Lab Six :. - Minimum Bacteriocidal Concentration (MBC). Available at: [Link]

• MDPI. (2018, December 21). Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. Available at: [Link]

• Protocols.io. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Available at: [Link]

• Nature Protocols. (2024, November 7). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Available at: [Link]

• Future Medicine. (2022, January 20). Antibacterial pyrazoles: tackling resistant bacteria. Available at: [Link]

• BMG LABTECH. (2024, July 30). The minimum inhibitory concentration of antibiotics. Available at: [Link]

• Bridge PTS. Minimum Inhibitory Concentration (MIC) / Minimum Bactericidal Concentration (MBC). Available at: [Link]

• MDPI. (2015, June 2). Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. Available at: [Link]

• ResearchGate. (2025, October 16). Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. Available at: [Link]

• International Journal of Environmental Sciences. Pyrazoline-Based Molecules In Antimicrobial Research: A Systematic Review. Available at: [Link]

• Royal Society of Chemistry. (2021). Design, synthesis, characterization, in vitro screening, molecular docking, 3D-QSAR, and ADME-Tox investigations of novel pyrazole derivatives as antimicrobial agents. Available at: [Link]

• Connect Journals. SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Available at: [Link]

• ResearchGate. Synthesis of 3-(4-(chloromethyl)-1-phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one (6). Available at: [Link]

• Bentham Science. Synthetic Methods and Antimicrobial Perspective of Pyrazole Derivatives: An Insight. Available at: [Link]

• ACS Omega. (2023, November 9). New Pyrazole-Clubbed Pyrimidine or Pyrazoline Hybrids as Anti-Methicillin-Resistant Staphylococcus aureus Agents: Design, Synthesis, In Vitro and In Vivo Evaluation, and Molecular Modeling Simulation. Available at: [Link]

• Journal of Organic and Pharmaceutical Chemistry. Synthesis and antimicrobial activity of some new 3,5-dimethyl azopyrazole derivatives. Available at: [Link]

• Journal of Pharmaceutical and Applied Chemistry. (2019, February 24). Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. Available at: [Link]

• RSC Medicinal Chemistry. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Available at: [Link]

• MDPI. (2022, September 23). Synthesis of Novel Pyrazole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity. Available at: [Link]

• MedDocs Publishers. (2021, April 16). Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Derivatives. Available at: [Link]

• MDPI. (2026, January 27). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. Available at: [Link]

• The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Available at: [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy 1-[4-(chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole hydrochloride | 1171078-98-0 [smolecule.com]
• 4. connectjournals.com [connectjournals.com]
• 5. researchgate.net [researchgate.net]
• 6. emerypharma.com [emerypharma.com]
• 7. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bmglabtech.com [bmglabtech.com]
• 9. bio-protocol.org [bio-protocol.org]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. eurekaselect.com [eurekaselect.com]
• 12. meddocsonline.org [meddocsonline.org]

A Researcher's Guide to the Spectroscopic Differentiation of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole Isomers

In the landscape of pharmaceutical and materials science, the precise structural elucidation of synthetic intermediates is paramount. Positional isomerism in heterocyclic compounds can lead to vastly different pharmacological activities, toxicological profiles, and material properties. This guide provides an in-depth spectroscopic comparison of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole and its key positional isomers. By leveraging fundamental principles and data from analogous systems, we will explore how Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) can be employed to unambiguously distinguish these closely related molecules.

The Challenge of Isomerism in Substituted Pyrazoles

The target molecule, 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole, is a versatile building block. However, its synthesis can potentially yield several isomers depending on the reaction conditions and starting materials. Distinguishing the target compound from its isomers is a critical quality control step. This guide will focus on differentiating the primary structure from key isomers where the substituents have shifted position.

For the purpose of this comparison, we will consider the following set of plausible isomers:

• Isomer A (Target): 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

• Isomer B: 1-[4-(chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole

• Isomer C: 5-(chloromethyl)-1-phenyl-3,4-dimethyl-1H-pyrazole

Diagram: Molecular Structures of Pyrazole Isomers

Caption: Chemical structures of the target pyrazole and its key positional isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy is the most powerful technique for distinguishing these isomers, as the chemical environment of each proton and carbon atom is unique.

¹H NMR Spectroscopy Comparison

The proton NMR spectrum provides a direct fingerprint of the C-H framework. The key differences will arise from the position of the isolated pyrazole proton (H4) and the benzylic/aromatic protons.

Table 1: Predicted ¹H NMR Chemical Shifts (δ, ppm) and Multiplicities

Protons	Isomer A (Target)	Isomer B	Isomer C	Rationale for Differentiation
CH₃ (pyrazole)	Two singlets, ~2.2-2.3 ppm (6H total)	Two singlets, ~2.3 ppm (6H total)[1]	Two singlets, ~2.1 & 2.2 ppm (6H total)	Subtle shifts expected, but the key differentiator is the absence of the pyrazole H4 proton in Isomer A and B.
CH₂Cl	Singlet, ~4.5-4.6 ppm (2H)	Singlet, ~4.6 ppm (2H)	Singlet, ~4.8-5.0 ppm	The CH₂Cl group in Isomer C is adjacent to the N1-phenyl system, likely causing a more significant downfield shift.
H4 (pyrazole)	Absent	Singlet, ~5.9-6.1 ppm (1H)[1]	Absent	This is the most critical diagnostic signal. Its presence immediately identifies Isomer B.
Phenyl-H	Multiplet, ~7.2-7.5 ppm (5H)[1]	Two doublets (AA'BB' system), ~7.4 ppm (4H)	Multiplet, ~7.3-7.5 ppm (5H)	Isomer B will show a classic para-substituted pattern, unlike the more complex multiplet for the unsubstituted phenyl rings in A and C.

¹³C NMR Spectroscopy Comparison

¹³C NMR, particularly with DEPT (Distortionless Enhancement by Polarization Transfer) experiments, confirms the carbon skeleton and substitution patterns.

Table 2: Predicted ¹³C NMR Chemical Shifts (δ, ppm)

Carbon	Isomer A (Target)	Isomer B	Isomer C	Rationale for Differentiation
CH₃	Two signals, ~11-14 ppm[1]	Two signals, ~12-14 ppm[1]	Two signals, ~10-15 ppm	Similar to ¹H NMR, these are not the primary diagnostic peaks.
CH₂Cl	~35-40 ppm	~45 ppm	~48-52 ppm	The chemical shift of the chloromethyl carbon is sensitive to its position.
C4 (pyrazole)	~112-115 ppm (quaternary)	~106-108 ppm (CH)[1]	~118-122 ppm (quaternary)	The presence of a CH signal (identified by DEPT-135) versus a quaternary carbon is a definitive differentiator for Isomer B.
C3/C5 (pyrazole)	~140 & ~148 ppm (quaternary)[1]	~139 & ~148 ppm (quaternary)[1]	~135 & ~150 ppm (quaternary)	The specific shifts of the substituted pyrazole carbons provide a fingerprint for each isomer.
Phenyl C	4 signals (~124-139 ppm)[1]	3 signals (~125-140 ppm)	4 signals (~126-141 ppm)	Isomer B will show only 3 signals for the phenyl ring due to the symmetry of para-substitution (plus the C-Cl signal).

Advanced NMR: 2D Correlation Spectroscopy (COSY, HSQC, HMBC)

For unequivocal assignment, 2D NMR is indispensable.

• HSQC (Heteronuclear Single Quantum Coherence): Directly correlates each proton to its attached carbon. This would confirm the C4-H4 correlation in Isomer B and the CH₂-Cl correlation in all isomers.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over 2-3 bonds. This is crucial for connecting the molecular fragments.[2] For example:

  • In Isomer A , the CH₂ protons would show a correlation to the quaternary C4 of the pyrazole ring.

  • In Isomer B , the pyrazole H4 proton would show correlations to the C3 and C5 carbons.[2]

  • In Isomer C , the CH₂ protons would correlate to the C5 and N1 atoms.

Diagram: General NMR Analysis Workflow

Caption: A typical workflow for distinguishing isomers using NMR spectroscopy.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight and offers clues to the structure through fragmentation patterns. All three isomers have the same molecular formula (C₁₂H₁₃ClN₂) and thus the same nominal molecular weight (220 g/mol ).

Table 3: Predicted Mass Spectrometry Fragmentation

Observation	Isomer A (Target)	Isomer B	Isomer C	Rationale for Differentiation
Molecular Ion (M⁺)	m/z 220 (with M+2 isotope peak for Cl)	m/z 220 (with M+2)	m/z 220 (with M+2)	Confirms molecular formula but does not distinguish isomers.
Key Fragments	Loss of Cl• (m/z 185) Loss of CH₂Cl• (m/z 171) Phenyl cation (m/z 77)	Loss of CH₂Cl• from phenyl ring (m/z 171) Chlorophenyl cation (m/z 111)	Loss of Cl• (m/z 185) Loss of CH₂Cl• (m/z 171) Phenyl cation (m/z 77)	The key differentiator is the presence of a strong m/z 111 peak (chlorophenyl fragment) for Isomer B , which would be absent or very weak in A and C. The fragmentation of the pyrazole ring itself typically involves loss of N₂ or HCN.[3][4]

Infrared (IR) Spectroscopy: Functional Group Analysis

IR spectroscopy is best for confirming the presence of functional groups rather than distinguishing positional isomers. The spectra for all three isomers are expected to be very similar.

Table 4: Expected Major IR Absorption Bands (cm⁻¹)

Functional Group	Expected Wavenumber	Notes
Aromatic C-H Stretch	3050-3150	Present in all isomers.
Aliphatic C-H Stretch	2850-3000	From CH₃ and CH₂Cl groups.
C=C and C=N Stretch	1450-1610	From pyrazole and phenyl rings.[5]
C-H Bend (Aromatic)	690-900	The out-of-plane bending region can sometimes hint at the phenyl substitution pattern. Isomer B (para-substituted) may show a strong band around 800-850 cm⁻¹, while A and C (monosubstituted) would typically show bands around 690-710 and 730-770 cm⁻¹.
C-Cl Stretch	600-800	A strong band present in all isomers.

While subtle differences in the "fingerprint region" (below 1500 cm⁻¹) will exist, they are not reliable for primary identification compared to NMR.

Experimental Protocols

The following are generalized yet robust protocols for the spectroscopic analysis of these pyrazole derivatives.

Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified pyrazole isomer in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.[6]

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum with a spectral width of ~16 ppm. Use a sufficient number of scans to achieve a good signal-to-noise ratio, typically 16-32 scans with a relaxation delay of 2 seconds.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum with a spectral width of ~220 ppm. A larger number of scans (e.g., 1024 or more) and a longer relaxation delay (5 seconds) may be necessary due to the lower natural abundance of ¹³C and the presence of quaternary carbons.

• 2D NMR Acquisition: For HSQC and HMBC experiments, use standard pulse programs provided by the spectrometer manufacturer. Optimize parameters such as the one-bond coupling constant (¹JCH, typically ~145 Hz) for HSQC and the long-range coupling constant for HMBC (typically set to 8-10 Hz).[2]

Protocol for Mass Spectrometry (Electron Ionization)

• Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the compound in a volatile solvent like methanol or dichloromethane.

• Instrumentation: Use a Gas Chromatograph-Mass Spectrometer (GC-MS) or a direct insertion probe.

• Analysis: For GC-MS, inject 1 µL of the solution onto a suitable capillary column (e.g., DB-5ms) with a temperature program designed to elute the compound. For direct probe analysis, apply a small amount of the sample to the probe tip and insert it into the ion source.

• Data Acquisition: Acquire spectra in electron ionization (EI) mode at 70 eV. Scan a mass range from m/z 40 to 400.

Protocol for IR Spectroscopy (KBr Pellet)

• Sample Preparation: Mix ~1 mg of the solid pyrazole sample with ~100 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar. Grind thoroughly until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Analysis: Place the KBr pellet in the sample holder of an FTIR spectrometer.

• Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹. Acquire a background spectrum of an empty pellet holder or a pure KBr pellet and subtract it from the sample spectrum to correct for atmospheric CO₂ and H₂O absorptions.[6]

Conclusion

While IR and MS provide valuable confirmatory data, NMR spectroscopy stands as the definitive technique for distinguishing positional isomers of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole . The presence or absence of the pyrazole H4 proton signal in the ¹H NMR spectrum, combined with the distinct substitution pattern of the phenyl ring, provides an immediate and unambiguous identification of Isomer B. For differentiating between Isomers A and C, a full analysis of ¹H and ¹³C chemical shifts, confirmed with 2D correlation experiments like HMBC, is the most rigorous and trustworthy approach. By following the detailed protocols and interpretive guidelines presented here, researchers can confidently establish the precise structure of their synthesized pyrazole derivatives, ensuring the integrity and reproducibility of their scientific work.

References

• BenchChem Technical Support Team. (2025).
• Sharma, V., & Kumar, P. (n.d.). Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones.
• BenchChem. (2025). Mass Spectrometry of Pyrazoles from (Tetrahydro-2H-pyran-4-yl)
• BenchChem. (2025). An In-depth Technical Guide to the Spectroscopic Analysis of 5-Hydrazinyl-4-phenyl-1H-pyrazole. Benchchem.

• Zinn, S. et al. (2025). Millimeter-Wave and High-Resolution Infrared Spectroscopy of the Ground and 14 Vibrationally Excited States Lying Below 1300 cm–1 of Pyrazole. Journal of Physical Chemistry A. [Link]

• Sá, F., Piló-Veloso, D., & de Souza, M. V. N. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. [Link]

• Zinn, S. et al. (2025). Millimeter-Wave and High-Resolution Infrared Spectroscopy of the Ground and 14 Vibrationally Excited States Lying Below 1300 cm–1 of Pyrazole. ACS Publications. [Link]

• Dal Monte, D., & Sandri, E. (1968). A vibrational assignment for pyrazole. Journal of the Chemical Society B: Physical Organic. [Link]

• van der Plas, H. C., & van Veldhuizen, A. (1968). Electron-impact induced fragmentations of pyrazoles. Journal of the Chemical Society B: Physical Organic. [Link]

• Suresha, G. P., et al. (n.d.). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals. [Link]

• Al-Azab, F. M. (2013). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. ResearchGate. [Link]

• Faria, C. et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. MDPI. [Link]

• Lopez, C. et al. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry. [Link]

• Chen, X. et al. (2008). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. [Link]

• PubChem. (n.d.). 1-[4-(chloromethyl)phenyl]-3,5-dimethyl-1h-pyrazole hydrochloride. PubChemLite. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen [intechopen.com]
• 5. connectjournals.com [connectjournals.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of Computational Binding Models for Novel Pyrazole Scaffolds

Prepared by: Dr. Gemini, Senior Application Scientist

Abstract

The predictive power of computational models in drug discovery is directly contingent on their rigorous experimental validation. This guide provides a comprehensive framework for validating computational binding models, using the novel ligand 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole as a representative case study. We address the common challenge of working with a novel compound for which no prior binding data exists. To illustrate the validation workflow, we have selected Cyclooxygenase-2 (COX-2), a well-characterized enzyme and a known target for various pyrazole-containing anti-inflammatory drugs, as a plausible protein target. This guide details a multi-pronged strategy, combining molecular docking and dynamics simulations with orthogonal biophysical and biochemical assays. We present detailed protocols for key methodologies, comparative data tables, and workflow diagrams to provide researchers, scientists, and drug development professionals with a robust and self-validating system for confirming computational predictions.

Introduction: The Imperative of Validation for Novel Ligands

In modern drug discovery, computational methods are indispensable for screening virtual libraries and prioritizing candidates for synthesis and testing. However, the predictions generated by these in silico models—such as binding pose, affinity, and stability—are fundamentally hypotheses. These hypotheses must be rigorously tested and validated through empirical experimentation before they can be trusted to guide a drug development program. The central challenge is establishing a workflow that is both predictive and reliable.

This guide uses 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole, a compound with a pyrazole scaffold common in medicinal chemistry, as an exemplar. Pyrazole derivatives are known to exhibit a wide range of biological activities, often by targeting enzymes like Cyclooxygenase (COX). Given the prevalence of this scaffold in drugs like Celecoxib, we will use the COX-2 enzyme as a representative target to build and validate a hypothetical binding model.

The core principle of our approach is triangulation : no single computational or experimental method is sufficient. A credible validation strategy integrates computational predictions of ligand binding with experimental measurements of affinity, kinetics, and functional activity.

The Computational Hypothesis: Modeling the Ligand-Target Interaction

The first step is to generate a plausible hypothesis for how the ligand binds to its target. This involves a sequential computational workflow designed to predict the most likely binding pose and assess its stability over time.

Computational Workflow Overview

The process begins with preparing the structures of both the ligand and the protein, proceeds to predicting the binding pose via molecular docking, and culminates in refining and evaluating the stability of that pose using molecular dynamics (MD) simulations.

Caption: Computational workflow for generating a testable binding hypothesis.

Detailed Protocol: Molecular Docking with AutoDock Vina

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor. This protocol outlines the use of AutoDock Vina, a widely used open-source docking program.

Objective: To predict the binding pose of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole in the active site of human COX-2.

Materials:

• Protein Structure: Human COX-2 PDB file (e.g., 5KIR from the Protein Data Bank).

• Ligand Structure: 3D structure of the ligand (e.g., generated from a SMILES string).

• Software: AutoDock Tools (for preparation), AutoDock Vina (for docking).

Methodology:

• Protein Preparation:

  • Load the PDB file (5KIR) into AutoDock Tools.

  • Remove water molecules and any co-crystallized ligands.

  • Add polar hydrogens to the protein structure.

  • Assign Gasteiger charges to all atoms.

  • Save the prepared protein in the PDBQT file format.

• Ligand Preparation:

  • Load the ligand's 3D structure into AutoDock Tools.

  • Detect the ligand's root and define rotatable bonds.

  • Assign Gasteiger charges.

  • Save the prepared ligand in the PDBQT file format.

• Grid Box Definition:

  • Define the search space (grid box) for docking. This box should encompass the entire binding site of COX-2, typically defined by key active site residues (e.g., His90, Arg513, Val523).

  • A typical grid box size for COX-2 would be 25Å x 25Å x 25Å centered on the active site.

• Configuration File:

  • Create a configuration file (conf.txt) specifying the paths to the receptor and ligand PDBQT files, the grid box center and dimensions, and the output file name.

• Running Vina:

  • Execute AutoDock Vina from the command line: vina --config conf.txt --log log.txt

• Analysis of Results:

  • Vina will output a PDBQT file containing the top-ranked binding poses (typically 9) and their corresponding binding affinity scores (in kcal/mol).

  • The pose with the lowest energy score is considered the most probable binding mode. This pose and its interactions (e.g., hydrogen bonds, hydrophobic contacts) form the core of the computational hypothesis.

Experimental Validation: An Orthogonal Approach

Once a computational hypothesis is generated, it must be tested using a suite of orthogonal (i.e., independent) experimental techniques. This approach ensures that the validation is not dependent on the artifacts of a single method.

The Validation Toolkit

A robust validation strategy should confirm three key aspects of the computational model:

• Does it bind? (Qualitative & Quantitative Affinity): Does the compound physically interact with the target protein, and how strongly?

• How does it bind? (Structural Validation): Does the experimental binding pose match the computationally predicted pose?

• Does binding matter? (Functional Validation): Does the binding event translate into a measurable biological effect (e.g., enzyme inhibition)?

Caption: Orthogonal experimental methods for validating a computational model.

Detailed Protocol: Isothermal Titration Calorimetry (ITC)

ITC is considered the gold standard for measuring binding affinity because it directly measures the heat released or absorbed during a binding event. This provides a complete thermodynamic profile of the interaction.

Objective: To determine the binding affinity (Kd), enthalpy (ΔH), and stoichiometry (n) of the interaction between 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole and COX-2.

Materials:

• Purified COX-2 protein (≥95% purity).

• Synthesized compound (≥98% purity), dissolved in a matched buffer (e.g., 20 mM Tris, 150 mM NaCl, pH 7.5) containing a small percentage of DMSO.

• ITC instrument (e.g., Malvern Panalytical MicroCal PEAQ-ITC).

• Matched buffer for protein and ligand.

Methodology:

• Sample Preparation:

  • Prepare a 20-30 µM solution of COX-2 in the sample cell (approx. 300 µL).

  • Prepare a 200-300 µM solution of the ligand (10-fold higher concentration) in the injection syringe. Crucially , the buffer in the syringe must be identical to the buffer in the cell, including the DMSO concentration, to minimize heats of dilution.

• Instrument Setup:

  • Set the experimental temperature (e.g., 25°C).

  • Set the stirring speed (e.g., 750 rpm).

  • Set the injection parameters: typically 19 injections of 2 µL each, with a 150-second spacing to allow a return to baseline.

• Running the Experiment:

  • Perform an initial control experiment by injecting the ligand into the buffer-filled cell to measure the heat of dilution. This value will be subtracted from the main experiment.

  • Load the protein into the sample cell and the ligand into the syringe.

  • Equilibrate the system and begin the titration run.

• Data Analysis:

  • The raw data appears as a series of heat-flow peaks corresponding to each injection.

  • Integrate the area under each peak to determine the heat change per injection.

  • Plot the heat change (kcal/mol) against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site independent) using the instrument's analysis software. The fit will yield the key parameters: Kd, ΔH, and stoichiometry (n).

Comparative Analysis: Synthesizing Computational and Experimental Data

The ultimate goal of validation is to compare the computational predictions with the experimental results. A significant discrepancy between the two necessitates a re-evaluation of the computational model (e.g., by refining docking parameters or exploring alternative binding sites).

The table below illustrates how one would compare the data. It presents a hypothetical but realistic scenario for our case study.

Parameter	Computational Method	Predicted Value	Experimental Method	Measured Value	Interpretation & Concordance
Binding Affinity	AutoDock Vina Score	-8.5 kcal/mol	Isothermal Titration Calorimetry (ITC)	Kd = 2.5 µM	Good. The negative free energy from docking correlates well with the micromolar affinity measured by ITC, suggesting a stable interaction.
Binding Pose	Molecular Docking	Forms H-bond with Ser530; Phenyl group in hydrophobic pocket.	X-ray Crystallography	Co-crystal structure confirms H-bond with Ser530 and phenyl group orientation.	Excellent. The atomic-level details of the predicted pose are confirmed, providing high confidence in the model.
Functional Activity	N/A (Docking does not directly predict IC50)	N/A	COX-2 Inhibition Assay	IC50 = 5.1 µM	Good. The measured functional inhibition is consistent with the measured binding affinity (Kd), confirming the ligand is an active inhibitor.
Interaction Stability	MD Simulation (100 ns)	RMSD of ligand < 2 Å; Key H-bonds maintained > 90% of simulation time.	Surface Plasmon Resonance (SPR)	koff = 1.2 x 10-3 s-1	Good. The low RMSD from MD simulations indicates a stable pose. This is consistent with the slow dissociation rate (koff) measured by SPR.

Conclusion and Best Practices

The validation of a computational binding model is not a single event but a continuous process of hypothesis generation and experimental testing. For novel compounds like 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole, where no prior data exists, a multi-faceted approach is non-negotiable.

Key Takeaways:

• Start with a Testable Hypothesis: Use molecular docking and MD simulations to generate a clear, detailed prediction of the binding mode and its stability.

• Use Orthogonal Validation Methods: Do not rely on a single experimental technique. Combine thermodynamic (ITC), kinetic (SPR), functional (inhibition assays), and structural (crystallography) data to build a comprehensive picture.

• Compare Quantitatively: The goal is to move beyond qualitative agreement. Compare predicted energy scores with measured affinities (Kd) and inhibitory concentrations (IC50).

• Iterate: If experimental data contradicts the computational model, use the new information to refine the model. This iterative cycle of prediction and validation is the cornerstone of successful structure-based drug design.

By adhering to this framework, researchers can build confidence in their computational models and make more informed decisions in the complex, resource-intensive process of drug development.

References

• Title: A Review on Biological Activity of Pyrazole Derivatives. Source: Mini-Reviews in Medicinal Chemistry. URL: [Link]

• Title: The Pyrazole Nucleus: A Versatile Scaffold in Medicinal Chemistry. Source: Molecules. URL: [Link]

• Title: AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Source: Journal of Computational Chemistry. URL: [Link]

• Title: Isothermal titration calorimetry in drug discovery. Source: Expert Opinion on Drug Discovery. URL: [Link]

• Title: A guide to isothermal titration calorimetry for drug discovery. Source: Nature Reviews Drug Discovery. URL: [Link]

Comparative Guide: Leaving Group Efficacy in 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole Reactions

Introduction to the Pyrazole Scaffold

The compound 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is a highly versatile electrophilic building block. It is extensively utilized in medicinal chemistry for the synthesis of pyrazole-coumarin conjugates, benzimidazole derivatives, and specialized proteomics probes [1[1], 2[2]]. The 4-methyl position of the pyrazole ring acts as a primary, benzylic-like carbon, making it an ideal substrate for bimolecular nucleophilic substitution ( SN​2 ).

However, the native chloride leaving group often presents kinetic bottlenecks when reacting with weak or sterically hindered nucleophiles. This guide objectively compares the efficacy of the native chloride against alternative leaving groups—bromide, iodide, and tosylate—to help drug development professionals optimize their synthetic workflows.

Mechanistic Causality: Why Leaving Group Efficacy Matters

In an SN​2 reaction, the leaving group (nucleofuge) departs simultaneously with the attack of the nucleophile. The activation energy of the transition state is heavily dictated by the leaving group's ability to stabilize the developing negative charge [3[3], 4[4]].

The relative reactivity of 4-(halomethyl)pyrazoles is governed by three causal factors:

• Basicity (pKa of Conjugate Acid): Good leaving groups are the conjugate bases of strong acids. While chloride ( pKa≈−7 ) is a functional leaving group, bromide ( pKa≈−9 ) and iodide ( pKa≈−10 ) are progressively weaker bases, making them far superior at stabilizing the expelled electron pair [4[4]].

• Polarizability & Bond Strength: The C-Cl bond is relatively strong ( ≈330 kJ/mol). In contrast, the C-I bond is much weaker ( ≈240 kJ/mol). Furthermore, iodide's large, diffuse electron cloud is highly polarizable, which lowers the activation barrier during the backside attack of the nucleophile [5[5]].

• Resonance Stabilization: Sulfonate esters, such as tosylate (OTs), distribute the negative charge across three highly electronegative oxygen atoms via resonance. This provides exceptional thermodynamic stability, resulting in reaction rates that often exceed those of halides [3[3]].

Caption: Logical factors dictating leaving group efficacy and relative SN2 reactivity.

Quantitative Data Presentation

The table below summarizes the theoretical and experimentally observed kinetic advantages of swapping the native chloride leaving group on the pyrazole scaffold for more reactive alternatives.

Leaving Group	Conjugate Acid pKa	Approx. C-X Bond Energy (kJ/mol)	Relative SN​2 Rate ( krel​ )
Chloride (Cl)	-7.0	~330	1 (Baseline)
Bromide (Br)	-9.0	~275	~50
Iodide (I)	-10.0	~240	~100
Tosylate (OTs)	-2.8 (pTsOH)	N/A (C-O bond)	~10,000

(Note: Relative rates are generalized for primary alkyl/benzylic systems based on standard physical organic chemistry literature [6[6]].)

Experimental Workflows & Self-Validating Protocols

To overcome the kinetic limitations of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole, researchers frequently employ the Finkelstein reaction —an in situ or isolated halogen exchange. By reacting the chloromethyl pyrazole with sodium iodide in acetone, the equilibrium is driven forward by the differential solubility of the halide salts [4[4]].

Protocol 1: Finkelstein Halogen Exchange (Synthesis of the Iodomethyl Intermediate)

Causality & Self-Validation: Acetone dissolves Sodium Iodide (NaI) but not Sodium Chloride (NaCl). The immediate precipitation of NaCl prevents the reverse reaction, ensuring quantitative conversion to the superior iodide leaving group. This precipitation serves as a self-validating visual indicator that the halogen exchange is proceeding successfully.

• Preparation: Dissolve 1.0 equivalent of 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole in anhydrous acetone to achieve a 0.2 M concentration.

• Reagent Addition: Add 1.5 equivalents of anhydrous Sodium Iodide (NaI).

• Reaction: Stir the mixture at reflux ( 56∘C ) for 2-4 hours. Monitor the formation of a white, cloudy precipitate (NaCl).

• Workup: Filter the NaCl precipitate through a Celite pad and concentrate the filtrate under reduced pressure.

• Purification: Partition the crude residue between Ethyl Acetate (EtOAc) and water. Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate to yield the highly reactive 4-(iodomethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole.

Protocol 2: Comparative SN​2 Substitution with a Thiolate Nucleophile

Causality: Using a sulfur nucleophile (e.g., 1H-benzo[d]imidazole-2-thiol) demonstrates the kinetic advantage of the iodide leaving group over the chloride [1[1]].

• Nucleophile Activation: In two separate parallel reaction vessels (Vessel A and Vessel B), dissolve 1.0 eq of 1H-benzo[d]imidazole-2-thiol in anhydrous DMF. Add 1.2 eq of K2​CO3​ to deprotonate the thiol, forming the highly nucleophilic thiolate. Stir for 15 minutes at room temperature.

• Electrophile Addition:

  • To Vessel A , add 1.0 eq of the native chloromethyl pyrazole.

  • To Vessel B , add 1.0 eq of the iodomethyl pyrazole (synthesized in Protocol 1).

• Monitoring: Monitor both reactions via TLC or LC-MS at room temperature.

• Expected Outcome: Vessel B (Iodide) will reach full conversion in < 1 hour due to the lower activation energy barrier. Vessel A (Chloride) will require extended time (4-8 hours) or gentle heating ( 60∘C ) to achieve the same conversion.

Caption: Workflow comparing direct SN2 substitution vs. Finkelstein activation of chloromethyl pyrazole.

Conclusion

While 4-(chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole is a commercially accessible and stable starting material, its native chloride leaving group is kinetically inferior for challenging SN​2 substitutions. By understanding the causal relationship between leaving group pKa, polarizability, and reaction rates, researchers can implement simple self-validating protocols—like the Finkelstein exchange—to convert the scaffold into an iodomethyl derivative, drastically reducing reaction times and improving overall yields.

References

• Synthesis of 3-(4-(chloromethyl)-1-phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one: various approaches - ResearchGate.
• 1-[4-(chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole hydrochloride - Smolecule.
• Leaving Group - Wikipedia.
• Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent - PMC (NIH).
• Leaving Group - Grokipedia.
• What Makes A Good Leaving Group - Master Organic Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Buy 1-[4-(chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole hydrochloride | 1171078-98-0 [smolecule.com]
• 3. Leaving group - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Leaving group — Grokipedia [grokipedia.com]
• 6. Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

Comprehensive Safety and Operational Guide: Handling 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole

As a highly reactive intermediate widely utilized in drug development and synthetic chemistry, 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole (CAS: 1152595-49-7) requires rigorous logistical and safety oversight. This guide provides drug development professionals and laboratory scientists with field-proven, step-by-step methodologies to ensure operational safety, scientific integrity, and environmental compliance.

Mechanistic Hazard Profile: The Causality of Risk

To handle this compound safely, one must understand the chemical causality behind its hazards. The molecule features a chloromethyl group (-CH₂Cl) attached to a pyrazole ring.

• Alkylating Agent: The chloromethyl moiety is a highly reactive electrophile. It acts as a potent alkylating agent capable of covalently binding to nucleophilic sites on cellular macromolecules (such as DNA, RNA, and proteins). This electrophilic attack is the primary mechanism behind its severe mutagenic, carcinogenic, and cytotoxic risks (1[1]).

• Moisture Sensitivity & Corrosivity: Chloromethyl compounds readily undergo hydrolysis when exposed to ambient moisture or mucosal membranes, releasing corrosive hydrogen chloride (HCl) gas. This localized generation of HCl causes severe skin burns, serious eye damage, and acute respiratory irritation (2[2]).

Quantitative PPE Matrix & Selection Rationale

Standard laboratory personal protective equipment (PPE) is insufficient for handling reactive alkylating agents. Chlorinated organic compounds can rapidly permeate thin elastomers. A comprehensive, double-layered PPE strategy is mandatory (3[3]).

PPE Category	Specification	Quantitative Metric / Breakthrough Time	Mechanistic Rationale
Primary Hand Protection (Outer)	Butyl Rubber or Heavy-Duty Nitrile (≥ 8 mil)	Breakthrough: > 120 - 480 mins	Chlorinated alkylating agents rapidly permeate thin elastomers. Heavier gauge prevents transdermal electrophilic absorption (4[4],5[5]).
Secondary Hand Protection (Inner)	Standard Nitrile (4-5 mil)	Breakthrough: < 15 - 20 mins	Acts as a final barrier if the outer glove fails. Must be changed immediately upon suspected contamination (6[6]).
Eye & Face Protection	Chemical Safety Goggles + Full-Face Shield	Impact/Splash Rated (ANSI Z87.1)	Protects ocular mucosa from corrosive HCl gas generated via ambient hydrolysis of the chloromethyl moiety (7[7]).
Body Protection	Flame-Resistant (FR) Lab Coat or Tyvek Suit	N/A	Prevents dermal exposure to reactive dust/aerosols. No exposed skin should be visible (8[8]).
Respiratory Protection	Certified Chemical Fume Hood	Face Velocity: 80–100 fpm	Primary engineering control. If handling outside a hood, a PAPR or half-mask with Type A Brown organic/acid gas filters is required (7[7]).

Standard Operating Procedure: Handling & Execution

To maintain self-validating safety, every action must isolate the operator from the chemical's electrophilic properties.

Step 1: Preparation & Environmental Control

• Verify that the chemical fume hood is operational and clear of incompatible materials (e.g., strong oxidizers, active metals, strong bases).

• Don all PPE as outlined in the matrix above. Ensure the outer gloves are pulled securely over the cuffs of the lab coat.

• Prepare a quenching bath (see Section 4) before opening the primary chemical container.

Step 2: Reagent Handling

• Handle the solid/liquid material exclusively within the fume hood. If the material is a dry powder, use static-free spatulas to minimize aerosolization and dust generation (9[9]).

• Purge the reaction vessel with an inert gas (Nitrogen or Argon) to prevent ambient moisture from hydrolyzing the chloromethyl group into HCl gas (8[8]).

Step 3: Post-Handling Doffing

• Rinse the outer gloves with a compatible solvent (e.g., dilute isopropanol) inside the fume hood before removal.

• Remove the outer gloves inside-out and dispose of them immediately in a designated solid hazardous waste bin. Never touch clean laboratory surfaces with the inner gloves.

Waste Disposal & Chemical Quenching Plan

Direct disposal of unquenched 4-(Chloromethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole into mixed organic waste streams poses a severe risk of cross-reaction and toxic gas evolution. The compound must be chemically deactivated (quenched) via nucleophilic substitution/hydrolysis.

Step-by-Step Quenching Protocol:

• Solvent Dissolution: Dissolve the residual chemical or contaminated washings in a miscible, non-reactive co-solvent (e.g., Tetrahydrofuran or Ethanol) within a secure flask.

• Nucleophilic Addition: Slowly add an excess of 1M Sodium Hydroxide (NaOH) or saturated Sodium Bicarbonate (NaHCO₃) to the stirring solution.

• Hydrolysis Reaction: Allow the mixture to stir at room temperature for 2 to 4 hours. The nucleophilic hydroxide ions will attack the electrophilic carbon, displacing the chloride leaving group. This converts the hazardous alkylating agent into the relatively benign (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanol.

• Final Disposal: Once the reaction is complete (verifiable by TLC or LC-MS if necessary), neutralize the aqueous layer and dispose of the entire mixture into the institutional halogenated/aqueous organic waste stream.

Emergency Response & Spill Management

• Personnel Exposure (Skin/Eyes): Immediately utilize the nearest emergency safety shower or eyewash station. Flush the affected area with copious amounts of water for a minimum of 15 minutes while simultaneously removing contaminated clothing. Seek immediate medical attention, providing the medical team with the compound's identity (CAS: 1152595-49-7) and its classification as an alkylating agent (2[2]).

• Minor Spills (< 50 mL/g): Evacuate non-essential personnel. Wearing full PPE, cover the spill with a dry, inert absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels. Carefully sweep the absorbed material using non-sparking tools into a dedicated hazardous waste container (9[9]).

Mechanistic Workflow Diagram

Workflow for the safe handling, quenching, and disposal of chloromethyl pyrazole derivatives.

References

• UT Austin Laboratory Safety Manual | Source: utexas.edu | URL: [Link]

• Safety Data Sheet: 3-(Chloromethyl)benzoyl chloride | Source: fishersci.ca | URL: [Link]

• USDA ARS Chemical Hygiene Plan | Source: usda.gov | URL: [Link]

• The Permeation of Chemicals in Medical Gloves | Source: researchgate.net | URL: [Link]

• UC Merced Laboratory Safety Plan | Source: ucmerced.edu | URL: [Link]

• Standard Operating Procedures: Aluminum Alkyls | Source: oregonstate.edu | URL: [Link]

Sources

• 1. ehs.utexas.edu [ehs.utexas.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemical Hygiene Plan : USDA ARS [ars.usda.gov]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. ehs.ucmerced.edu [ehs.ucmerced.edu]
• 6. researchgate.net [researchgate.net]
• 7. fishersci.ca [fishersci.ca]
• 8. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 9. datasheets.scbt.com [datasheets.scbt.com]